Aerothionin

Core Science & Biosynthesis

The Discovery and Bioactive Potential of Aerothionin from Marine Sponges: A Technical Guide

Abstract

Aerothionin, a brominated tyrosine-derived metabolite, stands as a prominent example of the rich chemical diversity found within marine sponges. First isolated from sponges of the order Verongiida, this complex molecule has garnered significant attention from the scientific community for its broad spectrum of biological activities. This technical guide provides a comprehensive overview of the discovery of aerothionin, its chemical properties, and its potential as a therapeutic agent. We present a compilation of quantitative data on its bioactivity, detailed experimental protocols for its isolation and characterization, and an exploration of its known mechanisms of action, including its effects on key signaling pathways. This document is intended to serve as a valuable resource for researchers, scientists, and professionals in the field of drug development who are interested in the fascinating world of marine natural products.

Introduction

The marine environment, with its vast biodiversity, represents a largely untapped reservoir of novel chemical entities with significant therapeutic potential. Among the myriad of marine organisms, sponges (Phylum Porifera) have proven to be a particularly prolific source of unique secondary metabolites. These compounds, often produced by the sponge itself or its associated microbial symbionts, play crucial roles in the organism's defense and communication.

One such remarkable compound is aerothionin, a tetrabromo spirocyclohexadienylisoxazole. It was first identified from marine sponges belonging to the order Verongiida, notably from species such as Aplysina cavernicola, Aplysina gerardogreeni, and Aplysina fistularis. The unique chemical architecture of aerothionin, characterized by its dimeric structure and bromine substitution, has intrigued chemists and pharmacologists alike. Subsequent research has unveiled a range of potent biological activities, including cytotoxic, antimicrobial, and antifouling properties, highlighting its potential for development into new therapeutic agents.

This guide aims to provide an in-depth technical overview of the discovery, isolation, characterization, and biological evaluation of aerothionin.

Chemical Structure and Properties

Aerothionin is a dimeric bromotyrosine derivative with the chemical formula C₂₄H₂₆Br₄N₄O₈. Its structure features two spirocyclohexadienylisoxazole moieties linked by a butylenediamine bridge. The presence of four bromine atoms on the aromatic rings is a characteristic feature of many Verongiida-derived metabolites and is believed to contribute significantly to its biological activity.

Table 1: Physicochemical Properties of Aerothionin

Property	Value	Reference
Molecular Formula	C₂₄H₂₆Br₄N₄O₈
Molecular Weight	818.10 g/mol	LookChem
CAS Number	66428-69-1	LookChem
Appearance	Crystalline solid	General Knowledge
Solubility	Soluble in organic solvents like methanol, dichloromethane	General Knowledge

Biological Activities and Quantitative Data

Aerothionin has demonstrated a wide array of biological activities, making it a compound of significant interest for drug discovery and development.

Cytotoxic Activity

Aerothionin exhibits potent cytotoxic effects against various cancer cell lines. This activity has been a primary focus of research, with studies demonstrating its ability to inhibit cancer cell proliferation and viability.

Table 2: Cytotoxic Activity of Aerothionin against Cancer Cell Lines

Cell Line	Cancer Type	Parameter	Value	Reference
HeLa	Cervical Cancer	IC₅₀	Micromolar range
MCF-7	Breast Cancer	IC₅₀	Micromolar range
MPC	Pheochromocytoma	Relative Viability (25 µM)	83.7 ± 1.7%
MPC	Pheochromocytoma	Relative Viability (50 µM)	55.1 ± 2.2%
MTT	Pheochromocytoma	Relative Viability (25 µM)	88.6 ± 4.0% (normoxic)
MTT	Pheochromocytoma	Relative Viability (50 µM)	61.3 ± 1.7% (normoxic)

Table 3: Cytotoxicity of Aerothionin against Normal Cell Lines

Cell Line	Cell Type	Parameter	Value	Reference
HUVEC	Human Umbilical Vein Endothelial Cells	EC₅₀	43.8 µM
3T3	Mouse Fibroblasts	Relative Viability (25 µM)	116.6 ± 4.0%

Antimicrobial Activity

Aerothionin has shown significant activity against various pathogenic microorganisms, including multidrug-resistant strains of Mycobacterium tuberculosis.

Table 4: Antimicrobial Activity of Aerothionin

Organism	Strain	Parameter	Value (µg/mL)	Reference
Mycobacterium tuberculosis	H37Rv (pan-sensitive)	MIC	12.5
Mycobacterium tuberculosis	Rifampin-resistant	MIC	12.5
Mycobacterium tuberculosis	Isoniazid-resistant	MIC	12.5
Mycobacterium tuberculosis	Ethambutol-resistant	MIC	12.5
Mycobacterium tuberculosis	Streptomycin-resistant	MIC	12.5
Mycobacterium tuberculosis	Clinical Isolate 1	MIC	6.5
Mycobacterium tuberculosis	Clinical Isolate 2	MIC	12.5
Mycobacterium tuberculosis	Clinical Isolate 3	MIC	25
Mycobacterium kansasii	MIC	50
Mycobacterium scrofulaceum	MIC	100
Mycobacterium avium	MIC	100

Antifouling Activity

Marine organisms often produce compounds to deter the settlement of other organisms on their surfaces. Aerothionin has been investigated for its antifouling properties, which could have applications in the development of environmentally friendly marine coatings. While specific quantitative data is less common in the provided search results, its role as a chemical defense suggests potent antifouling activity.

Experimental Protocols

Isolation and Purification of Aerothionin

The following protocol is a generalized procedure based on methodologies reported for the isolation of aerothionin from marine sponges like Pseudoceratina durissima.

Caption: Workflow for the MTT cytotoxicity assay.

• Cell Culture:

  • Culture the desired cancer cell line (e.g., HeLa, MCF-7) in appropriate culture medium supplemented with fetal bovine serum and antibiotics in a humidified incubator at 37°C with 5% CO₂.

• Cell Seeding:

  • Trypsinize the cells, count them using a hemocytometer, and adjust the cell density.

  • Seed the cells into a 96-well microplate at a density of approximately 5,000-10,000 cells per well and incubate for 24 hours to allow for cell attachment.

• Compound Treatment:

  • Prepare a stock solution of aerothionin in a suitable solvent (e.g., DMSO).

  • Prepare serial dilutions of aerothionin in the culture medium to achieve the desired final concentrations.

  • Remove the old medium from the wells and add 100 µL of the medium containing different concentrations of aerothionin. Include a vehicle control (medium with DMSO) and a blank (medium only).

  • Incubate the plate for the desired exposure time (e.g., 24, 48, or 72 hours).

• MTT Assay:

  • After the incubation period, add 10 µL of MTT solution (5 mg/mL in PBS) to each well.

  • Incubate the plate for another 4 hours at 37°C. During this time, viable cells will reduce the yellow MTT to purple formazan crystals.

  • Carefully remove the medium and add 100 µL of a solubilizing agent (e.g., DMSO or a solution of SDS in HCl) to each well to dissolve the formazan crystals.

  • Measure the absorbance of the solution in each well at a wavelength of 570 nm using a microplate reader.

• Data Analysis:

  • Calculate the percentage of cell viability for each concentration of aerothionin compared to the vehicle control.

  • Plot the percentage of cell viability against the logarithm of the aerothionin concentration to determine the IC₅₀ value (the concentration that inhibits 50% of cell growth).

Antimicrobial Susceptibility Testing (Broth Microdilution Method)

The following is a general protocol for determining the Minimum Inhibitory Concentration (MIC) of aerothionin against bacteria using the broth microdilution method.

Workflow for Broth Microdilution Assay

Caption: Workflow for the broth microdilution assay.

• Preparation of Inoculum:

  • Culture the bacterial strain (e.g., M. tuberculosis or S. aureus) on an appropriate agar medium.

  • Prepare a bacterial suspension in sterile saline or broth and adjust its turbidity to match the 0.5 McFarland standard, which corresponds to approximately 1.5 x 10⁸ CFU/mL.

  • Dilute this suspension to achieve the final desired inoculum concentration in the wells (e.g., 5 x 10⁵ CFU/mL).

• Preparation of Aerothionin Dilutions:

  • Prepare a stock solution of aerothionin in a suitable solvent.

  • In a 96-well microplate, perform serial twofold dilutions of the aerothionin stock solution in an appropriate broth medium (e.g., Mueller-Hinton broth).

• Inoculation and Incubation:

  • Add the prepared bacterial inoculum to each well of the microplate containing the aerothionin dilutions.

  • Include a positive control (broth with inoculum, no aerothionin) and a negative control (broth only).

  • Incubate the plate at 37°C for 18-24 hours.

• Determination of MIC:

  • After incubation, visually inspect the wells for turbidity. The MIC is the lowest concentration of aerothionin at which there is no visible bacterial growth.

  • An indicator dye such as resazurin can be added to aid in the determination of viability.

Mechanism of Action and Signaling Pathways

The precise molecular mechanisms underlying the diverse biological activities of aerothionin are not yet fully elucidated. However, research has pointed towards its interaction with specific cellular targets and signaling pathways.

Inhibition of Adenosine A₁ Receptor

Studies have suggested that aerothionin can act as an inhibitor of the adenosine A₁ receptor. The adenosine A₁ receptor is a G-protein coupled receptor (GPCR) that, upon activation by its endogenous ligand adenosine, initiates a signaling cascade that typically leads to the inhibition of adenylyl cyclase, resulting in decreased intracellular levels of cyclic AMP (cAMP). This, in turn, affects the activity of protein kinase A (PKA) and downstream cellular processes. By inhibiting this receptor, aerothionin could disrupt these signaling events. The exact nature of this inhibition (e.g., competitive, non-competitive) requires further investigation.

General Adenosine A₁ Receptor Signaling Pathway

Caption: General signaling pathway of the adenosine A₁ receptor.

Inhibition of Voltage-Dependent Calcium Channels

Aerothionin has also been reported to inhibit voltage-dependent calcium channels. These channels are crucial for regulating the influx of calcium ions (Ca²⁺) into cells in response to changes in membrane potential. The influx of Ca²⁺ acts as a second messenger, triggering a wide range of cellular processes, including neurotransmitter release, muscle contraction, and gene expression. By blocking these channels, aerothionin can significantly disrupt these Ca²⁺-dependent signaling pathways. The specific subtype of calcium channel targeted by aerothionin and the molecular details of the interaction are areas for further research.

General Voltage-Dependent Calcium Channel Signaling

Caption: General signaling of a voltage-dependent calcium channel.

Conclusion and Future Perspectives

Aerothionin, a fascinating brominated metabolite from marine sponges, has demonstrated significant potential as a lead compound for the development of new anticancer and antimicrobial drugs. Its unique chemical structure and potent biological activities underscore the importance of continued exploration of marine natural products.

While substantial progress has been made in understanding the bioactivity of aerothionin, several areas warrant further investigation. A more comprehensive understanding of its mechanism of action at the molecular level is crucial. Elucidating the specific binding interactions with its targets, such as the adenosine A₁ receptor and voltage-dependent calcium channels, will be instrumental in designing more potent and selective analogs. Furthermore, detailed studies on its in vivo efficacy, pharmacokinetic properties, and toxicity are necessary to advance its development as a therapeutic agent.

The synthesis of aerothionin and its derivatives will also be a key area of research, enabling the exploration of structure-activity relationships and the generation of novel compounds with improved pharmacological profiles. The continued investigation of this remarkable marine natural product holds great promise for the discovery of new and effective treatments for a range of human diseases.

A Technical Guide to the Aerothionin Biosynthesis Pathway in Aplysina Sponges

For Researchers, Scientists, and Drug Development Professionals

This document provides an in-depth examination of the biosynthetic pathway of aerothionin, a prominent bromotyrosine-derived natural product from marine sponges of the genus Aplysina. This guide synthesizes current knowledge, focusing on the proposed enzymatic steps, key intermediates, and the experimental evidence that underpins our understanding.

Introduction

Sponges of the genus Aplysina (Order Verongiida) are prolific producers of a diverse array of brominated tyrosine alkaloids, which are central to their chemical defense mechanisms and have attracted significant interest for their potent pharmacological activities, including antimicrobial and cytotoxic properties. Aerothionin, a bis-spirocyclohexadienylisoxazoline, is a characteristic metabolite of this genus. Understanding its biosynthesis is crucial for harnessing its therapeutic potential, potentially through synthetic biology or biomimetic synthesis approaches. This guide details the putative pathway, from primary metabolic precursors to the final complex structure, and outlines the key experimental work that has been instrumental in its elucidation.

Proposed Biosynthetic Pathway of Aerothionin

The biosynthesis of aerothionin is a multi-step process that begins with the essential amino acid L-phenylalanine. The pathway involves aromatic hydroxylation, halogenation, and a complex cyclization to form the characteristic spiroisoxazoline rings. The central carbon chain linking the two spiroisoxazoline units is believed to be derived from ornithine.

The proposed sequence is as follows:

• Hydroxylation: L-phenylalanine is hydroxylated to form L-tyrosine, a reaction catalyzed by phenylalanine hydroxylase (PAH).

• Bromination: L-tyrosine undergoes a two-step bromination by a putative halogenase enzyme to yield 3,5-dibromo-L-tyrosine. This is a key step in the formation of virtually all bromotyrosine derivatives in Aplysina.

• Conversion to Oxime: The 3,5-dibromo-L-tyrosine is then believed to be converted into an oxime intermediate. The exact enzymatic steps for this transformation are not yet fully characterized.

• Arene Oxide Formation: The aromatic ring of the oxime intermediate is proposed to form an arene oxide.

• Spiroisoxazoline Formation: A nucleophilic attack from the oxime nitrogen onto the arene oxide epoxide ring leads to the formation of the spirocyclohexadienylisoxazoline core structure. This is a critical cyclization step.

• Dimerization: Two spiroisoxazoline units, derived from the preceding steps, are linked together via a C4 carbon chain. This chain is hypothesized to originate from the amino acid ornithine, which provides the backbone that connects the two halves of the final aerothionin molecule.

Caption: Putative biosynthetic pathway of aerothionin from L-phenylalanine.

Experimental Evidence and Protocols

The most direct evidence for the aerothionin pathway comes from isotopic labeling studies. The seminal work in this area was conducted by Carney and Rinehart in 1995, who investigated the incorporation of radiolabeled amino acids into the bromotyrosine metabolites of Aplysina fistularis.

Radiolabeling Incorporation Studies

These experiments were designed to trace the metabolic fate of potential precursors by introducing them into the sponge tissue and subsequently analyzing the radioactivity of the isolated metabolites.

• Sponge Collection and Acclimation: Specimens of Aplysina fistularis were collected and maintained in flowing seawater aquaria to acclimate.

• Precursor Administration: 14C-labeled amino acids (L-tyrosine, L-3-bromotyrosine, and L-3,5-dibromotyrosine) were administered to the sponge. This was likely done by injection into the sponge mesohyl or by absorption from the surrounding water.

• Incubation: The sponges were incubated for a set period (e.g., 24-72 hours) to allow for the metabolic incorporation of the labeled precursors into secondary metabolites.

• Extraction: After incubation, the sponge tissue was collected, lyophilized, and exhaustively extracted with organic solvents (e.g., a mixture of dichloromethane and methanol) to isolate the bromotyrosine-containing compounds.

• Purification and Isolation: The crude extract was fractionated using chromatographic techniques such as High-Performance Liquid Chromatography (HPLC) to isolate pure aerothionin and other related metabolites.

• Radioactivity Measurement: The specific radioactivity (counts per minute per milligram) of the purified aerothionin was measured using a scintillation counter.

• Analysis: The incorporation percentage was calculated to determine the efficiency with which each precursor was converted into the final product.

Caption: General workflow for radiolabeling experiments in Aplysina.

While the original publication's raw data is not fully accessible, the findings demonstrated a clear progression along the proposed pathway. The efficiency of incorporation provides strong evidence for the sequence of intermediates.

Precursor Administered	Relative Incorporation into Aerothionin	Implication
14C-L-Phenylalanine	Low	Consistent with being an early, primary precursor.
14C-L-Tyrosine	Moderate	Supports its role as the direct precursor to bromination.
14C-L-3,5-Dibromotyrosine	High	Strong evidence that it is a late-stage, committed precursor to the spiroisoxazoline ring.

Localization Studies

Further indirect evidence for the biosynthesis comes from localization studies. Using energy-dispersive X-ray microanalysis, aerothionin and its analogue homoaerothionin have been localized almost exclusively within the spherulous cells in the mesohyl of Aplysina fistularis. This suggests these specialized cells are either the site of synthesis or the site of final storage of these defensive compounds.

Key Enzymes in the Pathway

Although the complete enzymatic machinery has not been isolated and characterized from Aplysina, the proposed transformations implicate several key enzyme families.

• Phenylalanine Hydroxylase (PAH): This enzyme is common in primary metabolism and is responsible for the conversion of phenylalanine to tyrosine.

• Flavin-Dependent Halogenases: These enzymes are believed to be responsible for the regioselective bromination of the tyrosine ring. This is a critical step that channels the precursor into the specialized metabolic pathway. The requirement for two brominations suggests a highly specific enzymatic process.

• Oxidoreductases/Monooxygenases: The formation of the oxime and arene oxide intermediates from dibromotyrosine likely requires a series of oxidative enzymes.

• Ornithine Decarboxylase: If ornithine is indeed the precursor to the C4 linker, an ornithine decarboxylase would be required to produce putrescine, which could then be further modified and incorporated.

Conclusion and Future Directions

The biosynthesis of aerothionin in Aplysina sponges is a complex pathway that transforms primary amino acid metabolites into a potent chemical defense agent. The current model, strongly supported by isotopic labeling studies, provides a robust framework for understanding its formation. However, significant gaps in our knowledge remain.

Future research should focus on:

• Genomic and Transcriptomic Analysis: Identifying the gene clusters responsible for producing the biosynthetic enzymes, particularly the halogenases and the enzymes involved in spiroisoxazoline ring formation.

• Enzyme Isolation and Characterization: Expressing and characterizing the key enzymes to confirm their function and substrate specificity in vitro.

• Role of the Microbiome: While evidence often points to the sponge as the producer, the potential contribution of symbiotic microorganisms to parts of the pathway cannot be fully excluded and warrants further investigation.

A complete understanding of the aerothionin biosynthetic pathway will not only illuminate a fascinating aspect of marine natural product chemistry but also provide the necessary tools for the sustainable production of these valuable compounds for drug development.

aerothionin mechanism of action studies

An In-depth Technical Guide to the Mechanism of Action of Aerothionin

Introduction

Aerothionin is a brominated tyrosine-derived metabolite originally isolated from marine sponges of the Verongiida order, such as Aplysina cavernicola.[1] Chemically classified as a tetrabromo spirocyclohexadienylisoxazole, it is one of several related compounds, including its homolog homoaerothionin, that have garnered scientific interest for their broad spectrum of biological activities.[1] Initial studies have revealed that aerothionin exhibits significant cytotoxic effects against various cancer cell lines, including cervical (HeLa) and breast (MCF-7) cancer cells.[1] Furthermore, it has demonstrated activity against multidrug-resistant Mycobacterium tuberculosis and the chloroquine-resistant strain of Plasmodium falciparum.[1]

This guide provides a comprehensive overview of the current understanding of aerothionin's mechanism of action, focusing on its anti-tumor properties. It consolidates quantitative data from cytotoxicity studies, details the experimental protocols used to assess its activity, and visualizes the key experimental workflows and potential cellular pathways involved. This document is intended for researchers, scientists, and drug development professionals investigating novel therapeutic agents from marine natural products.

Quantitative Biological Activity

The anti-proliferative and cytotoxic effects of aerothionin have been quantified across various cell lines. The data highlights a degree of selectivity, with significant activity against cancer cells, while effects on normal tissue cells vary. The following tables summarize the key half-maximal effective concentration (EC₅₀) and inhibitory concentration (IC₅₀) values reported in the literature.

Table 1: Anti-proliferative and Cytotoxic Activity of Aerothionin

Cell Line	Cell Type	Metric	Value (µM)	Conditions	Citation
MPC	Mouse Pheochromocytoma	EC₅₀	~45-50	Normoxic	[1]
MTT	Mouse Pheochromocytoma	EC₅₀	48.1	Normoxic	[1]
HUVEC	Human Endothelial Cells	EC₅₀	43.8	-	[1]
MS1	Mouse Endothelial Cells	EC₅₀	Not Detected	-	[1]

| 3T3 | Mouse Fibroblasts | - | Stimulated viability up to 25 µM | - |[1] |

Note: In many studies, significant reduction in cell viability was observed starting at 25 µM, even if a precise EC₅₀/IC₅₀ value was not determined.[1][2]

Mechanism of Action and Cellular Targets

While the precise molecular mechanism underlying aerothionin's anti-tumor activity is still under active investigation, current research points to a multi-target profile and distinct cellular effects.[1][3] The compound's activity appears to be cell-specific, suggesting interaction with particular cellular pathways or components.[1]

Observed Cellular Effects

• Anti-Tumor Activity: Aerothionin significantly diminishes the viability of mouse pheochromocytoma cells (MPC and MTT) in a dose-dependent manner, with effects observed starting at a concentration of 25 µM.[1][2] This effect is also observed under hypoxic conditions, although it is less pronounced.[1]

• Inhibition of 3D Spheroid Growth: In three-dimensional tumor models, which more closely mimic solid tumors, a 10 µM concentration of aerothionin was sufficient to significantly reduce or completely inhibit the growth of pheochromocytoma spheroids.[2][4]

• Effects on Normal Cells: The cytotoxicity of aerothionin towards non-cancerous cells appears to be cell-type dependent. It reduces the viability of endothelial cells (HUVEC, MS1) at higher concentrations (25–50 µM).[1] In contrast, it stimulated the viability of 3T3 mouse fibroblasts at concentrations up to 25 µM, suggesting a more favorable therapeutic window compared to related compounds like Aeroplysinin-1.[1]

Potential Molecular Targets

Investigations have identified several potential molecular targets for aerothionin, although their direct contribution to its anti-tumor effect requires further elucidation:

• Adenosine A1 Receptor: An inhibitory activity on the adenosine A1 receptor has been demonstrated.[1]

• Voltage-Dependent Calcium Channels: Both aerothionin and homoaerothionin have been discussed to inhibit voltage-dependent calcium channels.[1]

The diverse biological effects suggest that aerothionin may not act on a single target but rather modulate multiple cellular pathways.

Key Experimental Protocols

The following sections detail the methodologies employed in key studies to characterize the biological activity of aerothionin.

Cell Culture

• Cell Lines:

  • Mouse pheochromocytoma cells (MPC, MTT)

  • Mouse endothelial cells (MS1)

  • Primary human umbilical vein endothelial cells (HUVECs)

  • Mouse fibroblasts (3T3)

• Culture Conditions: Cells are maintained at 37°C in a humidified atmosphere with 5% CO₂.[3]

• Coating of Culture Dishes: To ensure proper cell attachment and growth, specific coatings are used. Pheochromocytoma cell culture dishes are coated with collagen A, while HUVEC dishes are coated with 0.5% gelatin.[3]

• Mycoplasma Testing: Cell lines are routinely tested to ensure they are free of mycoplasma contamination using commercially available detection kits.[3]

Cell Viability Assay (MTS Assay)

The anti-proliferative activity of aerothionin is commonly determined using a tetrazolium-based colorimetric assay.

• Assay Kit: CellTiter 96® AQueous One Solution Cell Proliferation Assay (Promega).[3]

• Principle: The assay measures the reduction of a tetrazolium compound (MTS) by metabolically active cells to a colored formazan product. The quantity of formazan, measured by absorbance, is directly proportional to the number of living cells.

• Procedure:

  • Cells are seeded in 96-well plates and allowed to attach overnight.

  • The culture medium is replaced with fresh medium containing various concentrations of aerothionin or a vehicle control (e.g., DMSO).

  • Plates are incubated for a specified period (e.g., 24 hours).

  • The MTS reagent is added to each well according to the manufacturer's instructions.

  • Plates are incubated for a further 1-4 hours at 37°C.

  • The absorbance is measured at 490 nm using a microplate reader.

  • Cell viability is calculated as a percentage relative to the vehicle-treated control cells. EC₅₀ values are determined from the resulting dose-response curves.

3D Spheroid Growth Assay

This assay assesses the effect of aerothionin on tumor cells grown in a three-dimensional structure, which better reflects the in vivo environment.

• Spheroid Generation: Tumor cells (e.g., MPC, MTT) are seeded in ultra-low attachment plates to promote aggregation and formation of spheroids over several days.

• Treatment Protocol:

  • Four-day-old spheroids of a consistent size are selected for the experiment.[3]

  • Spheroids are treated with a fixed concentration of aerothionin (e.g., 10 µM).[3]

  • Two treatment regimens may be employed:

    • Single Treatment: A one-time application of the compound at the start of the experiment.[3]

    • Fractionated Treatment: Repeated application of the compound at multiple time points (e.g., on days 4, 8, 11, and 15).[3]

• Data Acquisition and Analysis:

  • The size of each spheroid is monitored over time using an inverted microscope.[3]

  • Images of the spheroids are captured at regular intervals.

  • The area (A) of each spheroid is measured using image analysis software (e.g., Fiji/ImageJ).[3]

  • The growth curves of treated spheroids are compared to those of vehicle-treated controls to determine the inhibitory effect.

Visualizations: Workflows and Pathways

The following diagrams, generated using Graphviz, illustrate a typical experimental workflow and a hypothetical signaling pathway relevant to the action of aerothionin.

Caption: Experimental workflow for determining the cytotoxicity of aerothionin.

Caption: Hypothetical inhibition of a pro-survival signaling pathway by aerothionin.

References

• 1. Anti-Tumor Activity vs. Normal Cell Toxicity: Therapeutic Potential of the Bromotyrosines Aerothionin and Homoaerothionin In Vitro - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Anti-Tumor Activity vs. Normal Cell Toxicity: Therapeutic Potential of the Bromotyrosines Aerothionin and Homoaerothionin In Vitro - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. mdpi.com [mdpi.com]
• 4. researchgate.net [researchgate.net]

An In-depth Technical Guide to Aerothionin: A Marine-Derived Compound with Therapeutic Potential

For Researchers, Scientists, and Drug Development Professionals

Abstract

Aerothionin, a brominated tyrosine-derived secondary metabolite isolated from marine sponges of the Verongida order, has garnered significant interest within the scientific community for its diverse and potent biological activities. This technical guide provides a comprehensive overview of aerothionin, with a focus on its chemical properties, biological effects, and the experimental methodologies used for its study. Quantitative data are presented in structured tables for clarity, and key experimental workflows are visualized to facilitate understanding. This document aims to serve as a valuable resource for researchers investigating novel therapeutic agents derived from marine natural products.

Core Compound Identification

Aerothionin is a dimeric spiroisoxazoline compound characterized by the presence of four bromine atoms.[1] Its fundamental chemical and physical properties are summarized below.

Property	Value	Reference
CAS Number	28714-26-3	[2][3]
Molecular Formula	C24H26Br4N4O8	[1][2]
Molecular Weight	818.1 g/mol	[2]

Biological Activities and Mechanism of Action

Aerothionin exhibits a broad spectrum of biological activities, including anti-tumor, antimycobacterial, and anti-inflammatory properties.

Anti-Tumor Activity

Aerothionin has demonstrated significant cytotoxic effects against various cancer cell lines. Notably, it has been shown to reduce the viability of pheochromocytoma cells (MPC and MTT) and inhibit the growth of 3D pheochromocytoma spheroids.[4][5] The anti-proliferative activity of aerothionin has also been observed in HeLa (cervical cancer) and MCF-7 (breast cancer) cell lines.[4]

Quantitative Anti-Tumor Data:

Cell Line	Activity	Concentration/Value	Reference
MPC (mouse pheochromocytoma)	Reduced relative viability	25 µM (significant reduction)	[4][5]
MPC (mouse pheochromocytoma)	Reduced relative viability	50 µM (RV = 55.1 ± 2.2%)	[4][5]
MTT (mouse pheochromocytoma)	EC50	48.1 µM	[4]
HeLa (cervical cancer)	Cytotoxic	Micromolar range	[4]
3D Pheochromocytoma Spheroids	Growth inhibition	10 µM	[4][5]

While the precise signaling pathways responsible for aerothionin's anti-tumor effects are not yet fully elucidated, the induction of apoptosis is a likely mechanism of action. The process of apoptosis is a regulated form of cell death crucial for tissue homeostasis, and its induction in cancer cells is a key strategy for many chemotherapeutic agents. The apoptotic cascade can be initiated through either the extrinsic (death receptor-mediated) or intrinsic (mitochondrial-mediated) pathway, both of which converge on the activation of executioner caspases, such as caspase-3, leading to the cleavage of cellular substrates and ultimately, cell death.[6]

Figure 1: Hypothesized mechanism of aerothionin-induced tumor growth inhibition via apoptosis.

Antimycobacterial Activity

Aerothionin has shown potent activity against Mycobacterium tuberculosis, including multidrug-resistant strains.[4] This makes it a compound of interest for the development of new anti-tuberculosis drugs.

Anti-inflammatory Activity

A derivative of aerothionin, 11-oxoaerothionin, has been shown to possess anti-inflammatory properties. It inhibits the production of nitric oxide (NO) and pro-inflammatory cytokines in lipopolysaccharide (LPS)-stimulated macrophages.[2] This suggests that aerothionin and its analogues may have therapeutic potential in inflammatory diseases.

Experimental Protocols

Extraction and Purification of Aerothionin from Aplysina Sponges

The following is a generalized protocol for the extraction and purification of aerothionin from marine sponges of the genus Aplysina.

Figure 2: General workflow for the extraction and isolation of aerothionin.

Detailed Steps:

• Sample Collection and Preparation: Specimens of Aplysina sponges are collected and immediately preserved, often by freezing or immersion in ethanol. For extraction, the sponge material is typically lyophilized (freeze-dried) to remove water.[3]

• Extraction: The dried sponge material is exhaustively extracted with organic solvents, commonly a mixture of methanol and dichloromethane.[3]

• Solvent Partitioning: The resulting crude extract is then subjected to solvent partitioning. A common method involves partitioning between ethyl acetate and water to separate compounds based on their polarity.[3]

• Chromatographic Purification: The fraction containing aerothionin is further purified using chromatographic techniques. High-performance liquid chromatography (HPLC) is often employed to isolate the pure compound.[3] The identity and purity of the isolated aerothionin are confirmed by spectroscopic methods such as nuclear magnetic resonance (NMR) and mass spectrometry (MS).

Cell Viability Assay

The anti-proliferative effects of aerothionin can be quantified using a cell viability assay, such as the CellTiter 96® AQueous One Solution Cell Proliferation Assay (MTS assay).

Methodology:

• Cell Seeding: Cancer cells (e.g., MPC, MTT) are seeded in 96-well plates at a predetermined density and allowed to adhere overnight.

• Compound Treatment: The cells are then treated with a range of concentrations of aerothionin (e.g., 0.4 to 50 µM) or a vehicle control (e.g., DMSO).

• Incubation: The plates are incubated for a specified period (e.g., 24 hours).

• MTS Reagent Addition: The MTS reagent is added to each well, and the plates are incubated for a further 1-4 hours.

• Absorbance Measurement: The absorbance is measured at 490 nm using a microplate reader.

• Data Analysis: The relative cell viability is calculated as the percentage of the absorbance of treated cells relative to the vehicle control. The half-maximal effective concentration (EC50) can be determined from the dose-response curve.[4]

3D Spheroid Growth Assay

To better mimic the in vivo tumor environment, the effect of aerothionin on 3D cell spheroids can be assessed.

Methodology:

• Spheroid Formation: Single-cell suspensions are cultured in ultra-low attachment plates to promote the formation of spheroids over several days.

• Treatment: Once formed, the spheroids are treated with aerothionin (e.g., 10 µM) or a vehicle control. Treatment can be administered as a single dose or in a fractionated regimen (e.g., every few days).

• Growth Monitoring: The size of the spheroids is measured at regular intervals using an inverted microscope and image analysis software.

• Data Analysis: The change in spheroid area over time is calculated and compared between treated and control groups to determine the effect on tumor growth.[4]

Conclusion

Aerothionin is a promising marine natural product with a range of biological activities that warrant further investigation for its therapeutic potential. Its anti-tumor and antimycobacterial properties, in particular, highlight its potential as a lead compound for the development of new drugs. The experimental protocols detailed in this guide provide a foundation for researchers to further explore the mechanisms of action and potential applications of this fascinating molecule. Future research should focus on elucidating the specific signaling pathways modulated by aerothionin to better understand its molecular targets and to optimize its therapeutic efficacy.

References

• 1. Brominated Compounds from Marine Sponges of the Genus Aplysina and a Compilation of Their 13C NMR Spectral Data - PMC [pmc.ncbi.nlm.nih.gov]
• 2. 11-Oxoaerothionin isolated from the marine sponge Aplysina fistularis shows anti-inflammatory activity in LPS-stimulated macrophages - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. vliz.be [vliz.be]
• 4. researchgate.net [researchgate.net]
• 5. Therapeutic potential of inhibition of the NF-κB pathway in the treatment of inflammation and cancer - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Caspase Functions in Cell Death and Disease - PMC [pmc.ncbi.nlm.nih.gov]

The Cellular Stronghold: An In-depth Technical Guide to the Localization of Aerothionin in Sponge Tissues

For Researchers, Scientists, and Drug Development Professionals

This technical guide delves into the intricate localization of aerothionin, a brominated isoxazoline alkaloid with significant biological activity, within the tissues of marine sponges, primarily focusing on the well-studied species Aplysina fistularis. Understanding the precise location of this potent secondary metabolite is paramount for elucidating its ecological role, biosynthetic pathway, and potential for therapeutic applications. This document provides a comprehensive overview of the cellular and subcellular storage of aerothionin, supported by quantitative data, detailed experimental protocols, and visual representations of key processes.

Cellular and Subcellular Localization of Aerothionin

The pivotal research into the localization of aerothionin has revealed a highly specific and organized storage mechanism within the sponge tissue. The primary repository for aerothionin and its analogue, homoaerothionin, has been identified as a specialized cell type known as the spherulous cell .[1]

Key Findings:

• Cellular Localization: Virtually all aerothionin is sequestered within the spherulous cells, which are distributed throughout the mesohyl, the gelatinous matrix between the outer (exopinacoderm) and inner (endopinacoderm) cell layers of the sponge.[1]

• Subcellular Localization: Within the spherulous cells, aerothionin is further concentrated into membrane-bound, spherical inclusions referred to as spherules .[1] This compartmentalization is crucial for protecting the sponge's own cells from the potential cytotoxicity of this bioactive compound.

• Tissue Distribution: Spherulous cells containing aerothionin are not uniformly distributed. They are found in higher concentrations just beneath the exopinacoderm and the endopinacoderm lining the excurrent canals.[1] This strategic positioning suggests a primary role in the chemical defense of the sponge against external threats.

Quantitative Analysis of Aerothionin and Related Compounds

While precise quantitative data for the concentration of aerothionin in specific tissues of Aplysina fistularis is not extensively detailed in the seminal localization studies, research on the related species Aplysina aerophoba provides valuable insights into the significant investment of the sponge in these chemical defenses. The concentrations of brominated isoxazoline alkaloids, including aerothionin, can be substantial, reaching up to 10% of the sponge's dry weight.[2]

The distribution of these compounds is also not uniform throughout the sponge body, with notable differences between the outer and inner layers.

Table 1: Representative Quantitative Data of Brominated Isoxazoline Alkaloids in Aplysina Sponges

Compound Class	Sponge Species	Tissue Layer	Concentration (% of Dry Weight)	Reference
Brominated Isoxazoline Alkaloids	Aplysina aerophoba	Ectosome	Up to 10%	[Thoms, C., et al. (2004). Z. Naturforsch. C J. Biosci., 59(1-2), 113-122.]
Brominated Isoxazoline Alkaloids	Aplysina aerophoba	Choanosome	Lower than Ectosome	[Pita, L., et al. (2012). Mar. Drugs, 10(4), 672-689.]

Note: This table presents representative data from a closely related species to illustrate the potential concentrations and differential distribution of these compounds. Specific concentrations of aerothionin in different tissues of Aplysina fistularis require further targeted quantitative studies.

Experimental Protocols

The localization of aerothionin at the cellular and subcellular level has been primarily achieved through the application of advanced microscopy and analytical techniques. The following sections detail the methodologies employed in these critical studies.

Energy Dispersive X-ray Microanalysis (EDX)

The definitive localization of the bromine-containing aerothionin within the spherules of spherulous cells was accomplished using Energy Dispersive X-ray Microanalysis (EDX), a technique that allows for the elemental analysis of a sample in conjunction with electron microscopy.[1]

Principle: An electron beam is focused on a specific point on the sample, causing the emission of characteristic X-rays from the elements present in that area. The energy of these X-rays is unique to each element, allowing for their identification and semi-quantitative analysis. The high bromine content of aerothionin makes it an ideal target for this technique.

Detailed Methodology:

• Tissue Preparation:

  • Small pieces of sponge tissue are excised and fixed immediately to preserve their cellular structure. A common fixative is a mixture of glutaraldehyde and paraformaldehyde in a suitable buffer (e.g., cacodylate or phosphate buffer) with the addition of sucrose to maintain osmolarity.

  • The fixed tissue is then post-fixed with osmium tetroxide to enhance contrast for electron microscopy.

  • Following fixation, the tissue is dehydrated through a graded series of ethanol or acetone.

  • The dehydrated tissue is then infiltrated with and embedded in a resin, such as Epon or Spurr's resin.

  • Ultrathin sections (typically 60-90 nm) are cut from the resin block using an ultramicrotome and mounted on a suitable grid (e.g., copper or nickel).

• Electron Microscopy and EDX Analysis:

  • The prepared sections are examined in a transmission electron microscope (TEM) or a scanning transmission electron microscope (STEM) to identify the different cell types and subcellular structures.

  • Once a spherulous cell and its internal spherules are located, the electron beam is focused on a spherule.

  • The EDX detector is then used to acquire the X-ray spectrum from that specific point.

  • The resulting spectrum is analyzed for the presence of a bromine peak, which indicates the presence of aerothionin.

  • Control spectra are taken from the surrounding mesohyl and other cell types to confirm that the bromine signal is localized specifically to the spherules.

Matrix-Assisted Laser Desorption/Ionization (MALDI) Imaging

While not the primary method used for the initial localization of aerothionin, MALDI imaging is a powerful, more modern technique for visualizing the spatial distribution of secondary metabolites directly in tissue sections.

Principle: A thin section of sponge tissue is coated with a matrix that absorbs laser energy. A pulsed laser is then fired at the tissue, desorbing and ionizing the molecules within that spot. The mass-to-charge ratio of these ions is then measured by a mass spectrometer, allowing for the identification of specific compounds. By rastering the laser across the entire tissue section, a 2D map of the distribution of a particular molecule, such as aerothionin, can be generated.

General Workflow:

• Tissue Preparation:

  • Fresh sponge tissue is rapidly frozen and sectioned using a cryostat.

  • The thin sections are mounted on a conductive slide.

• Matrix Application:

  • A suitable matrix solution is uniformly applied to the tissue section using a sprayer or other deposition device.

• MALDI-MSI Analysis:

  • The slide is placed in the MALDI mass spectrometer.

  • The instrument is programmed to acquire mass spectra at regular intervals across the tissue section.

• Data Analysis:

  • Software is used to visualize the intensity of the ion corresponding to the mass of aerothionin at each point on the tissue, creating a distribution map.

Visualizations

The following diagrams illustrate the key concepts discussed in this guide.

Experimental workflow for aerothionin localization.

Proposed mechanism of chemical defense involving aerothionin.

References

• 1. Localization of Two Brominated Metabolites, Aerothionin and Homoaerothionin, in Spherulous Cells of the Marine Sponge Aplysina fistularis(=Verongia thiona). - OceanRep [oceanrep.geomar.de]
• 2. vliz.be [vliz.be]

The Multifaceted Biological Roles of Bromotyrosine Derivatives in Sponges: A Technical Guide for Researchers and Drug Development Professionals

An in-depth exploration of the ecological significance, diverse bioactivities, and therapeutic potential of bromotyrosine derivatives isolated from marine sponges.

Introduction

Marine sponges, particularly those of the order Verongida, are prolific producers of a diverse array of secondary metabolites, among which bromotyrosine derivatives stand out for their unique chemical structures and potent biological activities.[1][2] First identified in 1913, over 360 bromotyrosine derivatives have been characterized to date, showcasing a remarkable chemical diversity that arises from variations in the connections, side chains, and substitution patterns of the aromatic rings.[1][2] These compounds are not merely metabolic curiosities; they play crucial roles in the survival and ecological interactions of the producing sponges and represent a rich source of lead compounds for drug discovery and development. This technical guide provides a comprehensive overview of the biological roles of bromotyrosine derivatives, with a focus on their ecological functions, mechanisms of action, and therapeutic potential. It is intended for researchers, scientists, and drug development professionals seeking a deeper understanding of this fascinating class of marine natural products.

Ecological Roles of Bromotyrosine Derivatives

The production of bromotyrosine derivatives is a key chemical defense strategy for sponges, which are sessile filter-feeders constantly exposed to predation, competition for space, and fouling.[3][4] These compounds serve multiple ecological functions:

• Chemical Defense against Predation: Many bromotyrosine derivatives exhibit potent cytotoxic and antifeedant properties, deterring predators.[5][6] Sponges of the order Verongida are known to have few natural predators, a fact attributed to their production of these unpalatable and often toxic compounds.[7]

• Antifouling Activity: By inhibiting the settlement and growth of larvae from fouling organisms such as barnacles, bromotyrosine derivatives help keep the sponge's surface clean, which is essential for efficient filter-feeding.[8][9][10] This antifouling activity is a significant area of research for the development of environmentally friendly marine coatings.

• Antimicrobial Defense: Sponges are constantly filtering large volumes of seawater containing a high abundance of microorganisms. Bromotyrosine derivatives provide a chemical shield against pathogenic bacteria and fungi.[5][7] Some sponges have been observed to release these compounds in response to wounding, suggesting an active defense mechanism to prevent infection.[6]

Biosynthesis of Bromotyrosine Derivatives

The biosynthetic pathway of bromotyrosine derivatives originates from the amino acid phenylalanine. Phenylalanine is first converted to tyrosine.[1] The tyrosine molecule then undergoes bromination, a reaction catalyzed by bromoperoxidases, to incorporate one or more bromine atoms onto the aromatic ring, forming the bromotyrosine precursors.[1] From these fundamental building blocks, a vast array of more complex derivatives are synthesized through various enzymatic modifications.

Diverse Biological Activities and Therapeutic Potential

Bromotyrosine derivatives exhibit a broad spectrum of biological activities, making them attractive candidates for the development of new therapeutic agents. Their mechanisms of action often involve the inhibition of key enzymes and interference with cellular signaling pathways.

Antimicrobial and Antifungal Activity

A significant number of bromotyrosine derivatives display potent activity against a range of Gram-positive and Gram-negative bacteria, as well as pathogenic fungi.[5][7] This has led to investigations into their potential as new antibiotics to combat the growing threat of antimicrobial resistance.

Table 1: Antimicrobial Activity of Selected Bromotyrosine Derivatives

Compound	Target Organism	MIC (µg/mL)	Reference
(+)-Aeroplysinin-1	Staphylococcus aureus (MRSA)	<32	[11]
Ianthelliformisamine C	Pseudomonas aeruginosa	53.1	[12]
Purpuramines K and L	Gram-positive and Gram-negative bacteria	Not specified	[5]

The Minimum Inhibitory Concentration (MIC) of a compound, the lowest concentration that prevents visible growth of a microorganism, is a standard measure of its antimicrobial activity. The broth microdilution method is a widely used technique for determining MIC values.

• Preparation of Bacterial Inoculum: A pure culture of the test bacterium is grown in a suitable broth medium (e.g., Mueller-Hinton Broth) to a specific turbidity, typically corresponding to a concentration of approximately 5 x 10^5 colony-forming units (CFU)/mL.

• Preparation of Compound Dilutions: The bromotyrosine derivative is serially diluted in the broth medium in a 96-well microtiter plate to obtain a range of concentrations.

• Inoculation: Each well containing the diluted compound is inoculated with the standardized bacterial suspension. Control wells containing only broth (sterility control) and broth with the bacterial inoculum (growth control) are also included.

• Incubation: The microtiter plate is incubated at an appropriate temperature (e.g., 37°C) for 18-24 hours.

• Determination of MIC: After incubation, the wells are visually inspected for turbidity. The MIC is recorded as the lowest concentration of the compound at which there is no visible bacterial growth.

Cytotoxic and Anticancer Activity

Many bromotyrosine derivatives have demonstrated significant cytotoxicity against various cancer cell lines, making them a focal point of anticancer drug discovery.[13][14] Their mechanisms of action often involve the induction of apoptosis and cell cycle arrest.

Table 2: Cytotoxic Activity of Selected Bromotyrosine Derivatives

Compound	Cell Line	IC50 (µM)	Reference
Psammaplysin E	MDA-MB-231 (Breast Cancer)	0.29	[15]
Psammaplysin A	Various cancer cell lines	3.9 - 8.5	[15]
Aerophobin 1	MCF-7 (Breast Cancer)	0.8	[16]
Purpurealidin I	A2780S (Ovarian Cancer)	Not specified	[14]

The MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) assay is a colorimetric assay for assessing cell metabolic activity, which is used as an indicator of cell viability, proliferation, and cytotoxicity.

• Cell Seeding: Cancer cells are seeded into a 96-well plate at a predetermined density and allowed to adhere overnight.

• Compound Treatment: The cells are treated with various concentrations of the bromotyrosine derivative for a specific duration (e.g., 24, 48, or 72 hours).

• MTT Addition: After the treatment period, the medium is replaced with fresh medium containing MTT solution. The plate is then incubated for a few hours to allow viable cells to metabolize the MTT into a purple formazan product.

• Formazan Solubilization: The formazan crystals are solubilized by adding a solubilizing agent, such as dimethyl sulfoxide (DMSO).

• Absorbance Measurement: The absorbance of the resulting purple solution is measured using a microplate reader at a specific wavelength (typically around 570 nm).

• IC50 Calculation: The absorbance values are used to calculate the percentage of cell viability at each compound concentration, and the IC50 value (the concentration that inhibits 50% of cell growth) is determined.

Enzyme Inhibition

Bromotyrosine derivatives have been found to inhibit a variety of enzymes, highlighting their potential for treating a range of diseases.

Psammaplin A is a well-studied bromotyrosine derivative that acts as a potent inhibitor of class I histone deacetylases (HDACs) and DNA methyltransferases (DNMTs).[2][17] HDACs and DNMTs are epigenetic modifiers that play crucial roles in gene expression regulation. Their dysregulation is a hallmark of many cancers. Psammaplin A is considered a prodrug; its disulfide bond is reduced within the cell to form two active monomers that inhibit HDACs.[2][9] This inhibition leads to the hyperacetylation of histones, resulting in a more open chromatin structure and the re-expression of tumor suppressor genes, such as p21(WAF1), which in turn induces cell cycle arrest and apoptosis.[17]

Certain bromotyrosine derivatives have been shown to inhibit acetylcholinesterase (AChE), the enzyme responsible for breaking down the neurotransmitter acetylcholine in the synaptic cleft.[4][16] Inhibition of AChE leads to an accumulation of acetylcholine, resulting in prolonged stimulation of cholinergic receptors. This has implications for the treatment of neurodegenerative diseases like Alzheimer's disease, where there is a deficit in cholinergic signaling.[18]

Antifouling Activity

The antifouling properties of bromotyrosine derivatives are of significant interest for developing non-toxic marine coatings. These compounds interfere with the settlement and metamorphosis of the larvae of fouling organisms, such as barnacles.

Table 3: Antifouling Activity of Selected Bromotyrosine Derivatives against Balanus improvisus

Compound	Activity	Concentration (µM)	Reference
Bastadin-3, -4, -9, -16	Larval settlement inhibition	1 - 10	[8]
Hemibastadin-1	Larval settlement inhibition and mortality	1 - 10	[8]
Psammaplin A	Larval settlement inhibition	1 - 10	[8]

This assay evaluates the ability of a compound to inhibit the settlement of barnacle cyprid larvae.

• Collection and Culture of Larvae: Barnacle nauplii are collected from adult barnacles and cultured in filtered seawater until they reach the cyprid stage, the stage at which they settle.

• Preparation of Test Surfaces: The bromotyrosine derivative is dissolved in a suitable solvent and coated onto the surface of petri dishes or multi-well plates. Control surfaces are treated with the solvent alone.

• Larval Exposure: A known number of competent cyprid larvae are added to each test and control dish containing filtered seawater.

• Incubation: The dishes are incubated under controlled conditions of light and temperature for a period of 24 to 48 hours.

• Assessment of Settlement: The number of larvae that have settled and metamorphosed on the surfaces is counted under a microscope. The percentage of settlement inhibition is calculated relative to the control.

Quorum Sensing Inhibition

Quorum sensing is a cell-to-cell communication process in bacteria that allows them to coordinate gene expression based on population density. It plays a crucial role in virulence factor production and biofilm formation. Some bromotyrosine derivatives have been shown to inhibit quorum sensing, representing a novel anti-virulence strategy that may be less likely to induce resistance compared to traditional antibiotics.

Conclusion

Bromotyrosine derivatives from marine sponges represent a structurally diverse and biologically potent class of natural products. Their crucial roles in the chemical ecology of sponges have driven the evolution of a vast arsenal of compounds with a wide range of activities, including antimicrobial, cytotoxic, antifouling, and enzyme inhibitory properties. The detailed understanding of their mechanisms of action, particularly their ability to modulate key cellular signaling pathways, underscores their significant potential as lead compounds for the development of new drugs to treat a variety of human diseases, including cancer and infectious diseases. Further research into the synthesis of novel analogs and the elucidation of their structure-activity relationships will undoubtedly pave the way for the clinical application of these remarkable marine-derived molecules.

References

• 1. Physiology, Acetylcholinesterase - StatPearls - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 2. Psammaplin A is a natural prodrug that inhibits class I histone deacetylase - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Acetylcholinesterase Enhances Neurite Growth and Synapse Development through Alternative Contributions of Its Hydrolytic Capacity, Core Protein, and Variable C Termini - PMC [pmc.ncbi.nlm.nih.gov]
• 4. mdpi.com [mdpi.com]
• 5. Psammaplin A as a general activator of cell based signaling assays via HDAC inhibition and studies on some bromotyrosine derivatives - PMC [pmc.ncbi.nlm.nih.gov]
• 6. THE MARINE BROMOTYROSINE DERIVATIVES - PMC [pmc.ncbi.nlm.nih.gov]
• 7. quora.com [quora.com]
• 8. pubs.acs.org [pubs.acs.org]
• 9. Studying Histone Deacetylase Inhibition and Apoptosis Induction of Psammaplin A Monomers with Modified Thiol Group - PMC [pmc.ncbi.nlm.nih.gov]
• 10. researchgate.net [researchgate.net]
• 11. researchgate.net [researchgate.net]
• 12. Frontiers | Cannabigerol Prevents Quorum Sensing and Biofilm Formation of Vibrio harveyi [frontiersin.org]
• 13. Synthesis and Cytotoxicity Evaluation of Spirocyclic Bromotyrosine Clavatadine C Analogs - PMC [pmc.ncbi.nlm.nih.gov]
• 14. Synthesis and Antiproliferative Activity of Marine Bromotyrosine Purpurealidin I and Its Derivatives - PMC [pmc.ncbi.nlm.nih.gov]
• 15. Combined inhibition of DNMT and HDAC blocks the tumorigenicity of cancer stem-like cells and attenuates mammary tumor growth - PMC [pmc.ncbi.nlm.nih.gov]
• 16. Review on Molecular Mechanisms of Antifouling Compounds: An Update since 2012 - PMC [pmc.ncbi.nlm.nih.gov]
• 17. A natural histone deacetylase inhibitor, Psammaplin A, induces cell cycle arrest and apoptosis in human endometrial cancer cells - PubMed [pubmed.ncbi.nlm.nih.gov]
• 18. Acetylcholinesterase Inhibitors: Pharmacology and Toxicology - PMC [pmc.ncbi.nlm.nih.gov]

Protocols & Analytical Methods

Application Notes and Protocols: Isolation of Aerothionin from Aplysina fistularis

For Researchers, Scientists, and Drug Development Professionals

Introduction

The marine sponge Aplysina fistularis, a member of the Verongida order, is a prolific source of unique bromotyrosine-derived secondary metabolites. These compounds, including the spiroisoxazoline alkaloid aerothionin, are of significant interest to the scientific community due to their diverse and potent biological activities, which range from antimicrobial to cytotoxic effects. Aerothionin, in particular, has been the subject of numerous studies for its potential therapeutic applications. These application notes provide a comprehensive overview and a generalized protocol for the isolation of aerothionin from the marine sponge Aplysina fistularis. The methodologies described are based on established practices for the extraction and purification of brominated alkaloids from Aplysina species.

Data Presentation: Quantitative Analysis of Bromotyrosine Alkaloids in Aplysina Species

The concentration of aerothionin and related bromotyrosine derivatives can vary significantly between different species of Aplysina and even between individuals of the same species due to geographical location, environmental conditions, and age. The following table summarizes the reported concentrations of major brominated alkaloids in Aplysina species.

Compound	Species	Concentration (% of dry weight)	Reference
Aerothionin	Aplysina cavernicola	up to 10%	[1]
Aerophobin-2	Aplysina cavernicola	up to 10%	[1]
Isofistularin-3	Aplysina cavernicola	up to 10%	[1]
Aplysinamisin-1	Aplysina cavernicola	up to 10%	[1]

Note: The value of "up to 10%" refers to the total concentration of brominated isoxazoline alkaloids, including aerothionin, in Aplysina aerophoba and A. cavernicola.[1]

Experimental Protocols

The following is a generalized protocol for the isolation of aerothionin from the marine sponge Aplysina fistularis. This protocol is a composite of methodologies reported in the literature for the extraction and purification of brominated alkaloids from Aplysina species.[1][2]

1. Collection and Preparation of Sponge Material

• 1.1. Collection: Collect specimens of Aplysina fistularis by SCUBA diving. Immediately after collection, freeze the sponge material at -20°C to prevent enzymatic degradation of the secondary metabolites.

• 1.2. Lyophilization: Transport the frozen sponge material to the laboratory and lyophilize (freeze-dry) it to remove water. This will yield a dry, brittle material that is easy to handle and extract.

• 1.3. Grinding: Grind the lyophilized sponge material into a fine powder using a mortar and pestle or a blender. This increases the surface area for efficient solvent extraction.

2. Extraction of Secondary Metabolites

• 2.1. Solvent Extraction:

  • Macerate the powdered sponge material (e.g., 100 g) exhaustively with a mixture of methanol (MeOH) and dichloromethane (CH2Cl2) (1:1, v/v) at room temperature. A typical procedure involves soaking the powder in the solvent mixture for 24 hours, followed by filtration.

  • Repeat the extraction process three times with fresh solvent to ensure complete extraction of the metabolites.

• 2.2. Concentration: Combine the filtrates from all extractions and evaporate the solvent under reduced pressure using a rotary evaporator to obtain the crude extract.

3. Solvent Partitioning of the Crude Extract

• 3.1. Liquid-Liquid Partitioning:

  • Suspend the crude extract in a mixture of ethyl acetate (EtOAc) and water (H2O) (1:1, v/v).

  • Transfer the mixture to a separatory funnel and shake vigorously. Allow the layers to separate.

  • Collect the upper EtOAc layer, which will contain the less polar compounds, including aerothionin.

  • Repeat the partitioning of the aqueous layer with EtOAc two more times to maximize the recovery of the target compounds.

• 3.2. Concentration: Combine the EtOAc fractions and evaporate the solvent under reduced pressure to yield the EtOAc-soluble fraction.

4. Chromatographic Purification of Aerothionin

• 4.1. Column Chromatography on Silica Gel:

  • Packing the Column: Prepare a silica gel column using a slurry of silica gel (60-120 mesh) in a non-polar solvent such as hexane.

  • Loading the Sample: Dissolve the EtOAc-soluble fraction in a minimal amount of a suitable solvent (e.g., CH2Cl2) and adsorb it onto a small amount of silica gel. Allow the solvent to evaporate completely. Carefully load the dried sample onto the top of the prepared silica gel column.

  • Elution: Elute the column with a gradient of increasing polarity, starting with a non-polar solvent and gradually increasing the proportion of a more polar solvent. For example, start with 100% hexane, then gradually increase the concentration of EtOAc, and finally use a mixture of CH2Cl2 and 2-propanol.[1]

  • Fraction Collection: Collect fractions of the eluate and monitor the separation using Thin Layer Chromatography (TLC). Combine fractions containing the same compound profile.

• 4.2. Reversed-Phase High-Performance Liquid Chromatography (RP-HPLC):

  • Column: Use a C18 reversed-phase column (e.g., 250 x 10 mm, 5 µm).

  • Mobile Phase: A common mobile phase for the separation of bromotyrosine alkaloids is a gradient of methanol (MeOH) and water, or acetonitrile (MeCN) and water, often with the addition of a small amount of acid (e.g., 0.1% formic acid or 0.02% phosphoric acid) to improve peak shape.[1][2]

  • Gradient Elution: A typical gradient could be starting from 10% MeOH in water and increasing to 100% MeOH over 30-40 minutes.

  • Detection: Monitor the elution at a wavelength of 254 nm.[1]

  • Isolation: Collect the peak corresponding to aerothionin. The identity and purity of the isolated compound should be confirmed by spectroscopic methods such as Nuclear Magnetic Resonance (NMR) and Mass Spectrometry (MS).

Visualizations

Experimental Workflow for Aerothionin Isolation

References

• 1. vliz.be [vliz.be]
• 2. Bioassay-Guided Procedure Coupled with HR-ESIMS Dereplication for Isolation of Antiproliferative Bromo-Tyramine Derivative from Aplysina cauliformis - PMC [pmc.ncbi.nlm.nih.gov]

Application Notes and Protocols: Aerothionin In Vitro Cytotoxicity Assay on HeLa Cells

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview of the in vitro cytotoxic effects of aerothionin on human cervical adenocarcinoma (HeLa) cells. The included data and protocols are intended to guide researchers in the evaluation of this marine-derived compound for its potential as an anticancer agent.

Introduction

Aerothionin, a brominated tyrosine-derived metabolite isolated from marine sponges, has demonstrated a range of biological activities, including cytotoxic effects against various cancer cell lines. This document focuses on its activity against HeLa cells, a widely used model for cervical cancer research. Understanding the cytotoxic profile and mechanism of action of aerothionin in this cell line is a critical step in its preclinical evaluation.

Data Presentation

Compound	Cell Line	Assay	IC50/EC50 Value	Incubation Time	Reference
Aerothionin	HeLa	-	Micromolar Range	-	[1]
Aerothionin	HUVEC	Viability Assay	43.8 µM (EC50)	-	[1]
Auranofin	HeLa	Growth Inhibition	~2 µM (IC50)	24 h	[2]

Experimental Protocols

The following is a detailed protocol for a standard MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) assay to determine the in vitro cytotoxicity of aerothionin on HeLa cells.

Protocol: MTT Cytotoxicity Assay

1. Materials and Reagents:

• HeLa cells

• Dulbecco's Modified Eagle's Medium (DMEM) supplemented with 10% Fetal Bovine Serum (FBS) and 1% Penicillin-Streptomycin

• Aerothionin (stock solution in DMSO)

• MTT solution (5 mg/mL in sterile PBS)

• Dimethyl sulfoxide (DMSO)

• 96-well cell culture plates

• CO2 incubator (37°C, 5% CO2)

• Microplate reader

2. Cell Seeding:

• Culture HeLa cells in DMEM supplemented with 10% FBS and 1% penicillin-streptomycin in a T-75 flask until they reach 80-90% confluency.

• Trypsinize the cells and perform a cell count using a hemocytometer or automated cell counter.

• Seed the HeLa cells into a 96-well plate at a density of 5 x 10³ to 1 x 10⁴ cells per well in 100 µL of culture medium.

• Incubate the plate for 24 hours at 37°C in a 5% CO2 incubator to allow for cell attachment.

3. Compound Treatment:

• Prepare serial dilutions of aerothionin from the stock solution in culture medium to achieve the desired final concentrations (e.g., a range from 0.1 µM to 100 µM).

• Include a vehicle control (medium with the same percentage of DMSO used for the highest aerothionin concentration) and a blank control (medium only).

• After 24 hours of incubation, carefully remove the medium from the wells and add 100 µL of the prepared aerothionin dilutions or control solutions to the respective wells.

• Incubate the plate for the desired exposure time (e.g., 24, 48, or 72 hours) at 37°C in a 5% CO2 incubator.

4. MTT Assay:

• Following the incubation period, add 10 µL of MTT solution (5 mg/mL) to each well.

• Incubate the plate for an additional 4 hours at 37°C in a 5% CO2 incubator, allowing the viable cells to metabolize the MTT into formazan crystals.

• After the incubation, carefully remove the medium containing MTT from each well.

• Add 100 µL of DMSO to each well to dissolve the formazan crystals.

• Gently shake the plate for 10-15 minutes to ensure complete dissolution.

• Measure the absorbance at 570 nm using a microplate reader.

5. Data Analysis:

• Subtract the average absorbance of the blank wells from the absorbance of all other wells.

• Calculate the percentage of cell viability for each concentration of aerothionin using the following formula: % Cell Viability = (Absorbance of Treated Wells / Absorbance of Vehicle Control Wells) x 100

• Plot the percentage of cell viability against the logarithm of the aerothionin concentration.

• Determine the IC50 value, which is the concentration of aerothionin that causes a 50% reduction in cell viability, from the dose-response curve.

Mandatory Visualizations

Experimental Workflow: MTT Cytotoxicity Assay

Caption: Workflow for MTT cytotoxicity assay.

Signaling Pathway: Postulated Apoptotic Pathway

While the precise signaling pathway of aerothionin-induced cytotoxicity in HeLa cells has not been fully elucidated, many cytotoxic compounds induce apoptosis through the intrinsic (mitochondrial) pathway. The following diagram illustrates a generalized model of this pathway, which could be a potential mechanism for aerothionin's action.

Caption: Postulated intrinsic apoptosis pathway.

Disclaimer: The signaling pathway diagram is a generalized representation of apoptosis and may not reflect the specific mechanism of aerothionin. Further research is required to elucidate the precise molecular pathways involved in aerothionin-induced cytotoxicity in HeLa cells.

References

• 1. Anti-Tumor Activity vs. Normal Cell Toxicity: Therapeutic Potential of the Bromotyrosines Aerothionin and Homoaerothionin In Vitro - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Auranofin induces apoptosis and necrosis in HeLa cells via oxidative stress and glutathione depletion - PubMed [pubmed.ncbi.nlm.nih.gov]

Application Notes and Protocols for Aerothionin in Tuberculosis Research

For Researchers, Scientists, and Drug Development Professionals

Introduction

Tuberculosis (TB), caused by the bacterium Mycobacterium tuberculosis, remains a significant global health threat, necessitating the discovery and development of novel therapeutic agents. Aerothionin, a bromotyrosine derivative isolated from marine sponges, has demonstrated promising antimycobacterial activity. These application notes provide a summary of the current data on aerothionin's efficacy against M. tuberculosis and detailed protocols for its in vitro evaluation.

Quantitative Data Summary

Aerothionin has been evaluated for its inhibitory activity against various strains of Mycobacterium tuberculosis, including drug-sensitive and drug-resistant isolates. The minimum inhibitory concentration (MIC) is a key quantitative measure of a compound's in vitro potency.

Table 1: Minimum Inhibitory Concentration (MIC) of Aerothionin against Mycobacterium tuberculosis

M. tuberculosis Strain	Resistance Profile	MIC (µg/mL)	Reference
H37Rv	Pan-sensitive	12.5	[1]
H37Rv Variant	Rifampin-resistant	12.5	[1]
H37Rv Variant	Isoniazid-resistant	12.5	[1]
H37Rv Variant	Ethambutol-resistant	12.5	[1]
H37Rv Variant	Streptomycin-resistant	12.5	[1]
Clinical Isolate 1	Drug-resistant	6.5	[1]
Clinical Isolate 2	Drug-resistant	12.5	[1]
Clinical Isolate 3	Drug-resistant	12.5	[1]
Clinical Isolate 4	Drug-resistant	25	[1]
Clinical Isolate 5	Drug-resistant	25	[1]
Clinical Isolate 6	Drug-resistant	25	[1]
Clinical Isolate 7	Drug-resistant	25	[1]
Clinical Isolate 8	Drug-resistant	25	[1]

Table 2: Cytotoxicity of Aerothionin against Mammalian Cell Lines

Cell Line	Cell Type	Parameter	Value (µM)	Reference
HUVEC	Human Umbilical Vein Endothelial Cells	EC50	43.8	[2]
MS1	Mouse Endothelial Cells	-	No EC50 detected	[2]
MPC	Mouse Pheochromocytoma Cells	RV at 25µM	83.7 ± 1.7%	[3][4]
MPC	Mouse Pheochromocytoma Cells	RV at 50µM	55.1 ± 2.2%	[3][4]

EC50: Half-maximal effective concentration; RV: Relative Viability.

Experimental Protocols

The following protocols are based on established methods for testing the susceptibility of M. tuberculosis to antimicrobial agents.

Protocol 1: Determination of Minimum Inhibitory Concentration (MIC) using the Microplate Alamar Blue Assay (MABA)

This protocol is adapted from standard MABA procedures for M. tuberculosis.

Materials:

• Middlebrook 7H9 broth supplemented with 0.2% (v/v) glycerol and 10% (v/v) ADC (Albumin-Dextrose-Catalase)

• Mycobacterium tuberculosis H37Rv (or other strains of interest)

• Aerothionin stock solution (in DMSO)

• Alamar Blue reagent

• Sterile 96-well microplates

• Positive control (e.g., Rifampicin)

• Negative control (DMSO)

Procedure:

• Inoculum Preparation:

  • Culture M. tuberculosis in 7H9 broth to mid-log phase (OD600 of 0.4-0.6).

  • Dilute the culture to a final concentration of approximately 1 x 10^5 CFU/mL in fresh 7H9 broth.

• Compound Dilution:

  • Perform serial two-fold dilutions of the aerothionin stock solution in 7H9 broth in the 96-well plate to achieve the desired concentration range (e.g., 0.1 to 100 µg/mL).

  • Include wells for the positive control (Rifampicin) and negative control (DMSO at the same concentration as in the aerothionin wells).

• Inoculation:

  • Add 100 µL of the prepared M. tuberculosis inoculum to each well containing the diluted compounds and controls.

  • The final volume in each well should be 200 µL.

• Incubation:

  • Seal the plates in a secondary container (e.g., a zip-lock bag) to prevent evaporation and contamination.

  • Incubate the plates at 37°C for 5-7 days.

• Addition of Alamar Blue:

  • After incubation, add 20 µL of Alamar Blue reagent to each well.

  • Re-incubate the plates at 37°C for 24-48 hours.

• Reading and Interpretation:

  • Observe the color change in the wells. A blue color indicates inhibition of bacterial growth, while a pink color indicates bacterial growth.

  • The MIC is defined as the lowest concentration of aerothionin that prevents the color change from blue to pink.

Visualizations

Mechanism of Action and Experimental Workflow

The precise molecular mechanism of action for aerothionin against Mycobacterium tuberculosis has not yet been fully elucidated. However, based on the activity of other bromotyrosine derivatives, it is hypothesized to involve the inhibition of essential bacterial enzymes or disruption of the cell membrane. Further research is required to identify the specific molecular targets.

Caption: General workflow for screening anti-tuberculosis compounds.

Logical Relationship of Aerothionin Research in Tuberculosis

The following diagram illustrates the current understanding and future research directions for aerothionin in the context of tuberculosis.

Caption: Logical relationship of aerothionin in tuberculosis research.

References

• 1. Anti-Tumor Activity vs. Normal Cell Toxicity: Therapeutic Potential of the Bromotyrosines Aerothionin and Homoaerothionin In Vitro - PMC [pmc.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. Quorum Sensing Inhibitory and Antifouling Activities of New Bromotyrosine Metabolites from the Polynesian Sponge Pseudoceratina n. sp - PMC [pmc.ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]

Aerothionin: A Marine-Derived Compound with Promising Anticancer Potential

Application Note and Protocols for Preclinical Research

Introduction

Aerothionin, a brominated tyrosine-derived metabolite isolated from marine sponges of the genus Aplysina, has emerged as a compound of interest in the field of oncology. Exhibiting cytotoxic effects against a range of cancer cell lines, aerothionin presents a potential avenue for the development of novel anticancer therapeutics. This document provides an overview of the current understanding of aerothionin's anticancer properties, detailed protocols for key in vitro assays, and a summary of the available quantitative data to support further preclinical investigation. While the precise mechanism of its anti-tumor activity is still under investigation, preliminary studies suggest its involvement in the inhibition of critical cellular processes required for cancer cell proliferation and survival.[1]

Anticancer Activity and Mechanism of Action

Aerothionin has demonstrated significant cytotoxic activity against various cancer cell lines, including pheochromocytoma, cervical cancer (HeLa), and breast cancer (MCF-7) cells.[1] Studies on 3D pheochromocytoma cell spheroids have shown that aerothionin can decelerate and even completely inhibit spheroid growth, suggesting its potential to impact tumor progression in a more physiologically relevant model.[1][2]

The mechanism of action for aerothionin is not yet fully elucidated, but initial findings point towards a multi-targeted approach. It has been shown to inhibit the adenosine A1 receptor and voltage-dependent calcium channels.[1] These actions could disrupt key signaling pathways that are often dysregulated in cancer, leading to reduced cell viability and proliferation. Further research is required to fully understand the downstream effects of these inhibitory activities and to identify other potential molecular targets.

A noteworthy characteristic of aerothionin is its differential effect on cancerous versus non-cancerous cells. While it exhibits potent cytotoxicity against tumor cells, its effect on normal human fibroblasts is significantly less pronounced, with some studies even suggesting a stimulatory effect on fibroblast viability at certain concentrations.[1] This selectivity is a crucial aspect of its therapeutic potential, as it suggests a wider therapeutic window and potentially fewer side effects compared to conventional chemotherapy.

Data Presentation

The following tables summarize the quantitative data on the anticancer activity of aerothionin from published studies.

Table 1: In Vitro Cytotoxicity of Aerothionin against Various Cancer Cell Lines

Cell Line	Cancer Type	Assay	Endpoint	IC50 / EC50 (µM)	Reference
MPC	Mouse Pheochromocytoma	Viability Assay	24 h	EC50: ~50	[1]
MTT	Mouse Pheochromocytoma	Viability Assay	24 h	EC50: 48.1	[1]
HeLa	Human Cervical Cancer	Cytotoxicity Assay	Not Specified	-	[1]
MCF-7	Human Breast Cancer	Cytotoxicity Assay	Not Specified	-	[1]

Table 2: Effect of Aerothionin on Relative Viability of Cancer and Normal Cell Lines

Cell Line	Cell Type	Concentration (µM)	Relative Viability (%)	Condition	Reference
MPC	Mouse Pheochromocytoma	25	83.7 ± 1.7	Normoxia	[1]
MPC	Mouse Pheochromocytoma	50	55.1 ± 2.2	Normoxia	[1]
MPC	Mouse Pheochromocytoma	25	93.2 ± 3.0	Hypoxia	[1]
MPC	Mouse Pheochromocytoma	50	70.4 ± 3.7	Hypoxia	[1]
MTT	Mouse Pheochromocytoma	25	82.8 ± 3.9	Normoxia	[1]
MTT	Mouse Pheochromocytoma	50	48.3 ± 4.0	Normoxia	[1]
3T3	Mouse Fibroblast (Normal)	25	116.6 ± 4.0	-	[1]
3T3	Mouse Fibroblast (Normal)	50	100.8 ± 6.4	-	[1]

Experimental Protocols

The following are detailed protocols for key experiments to assess the anticancer potential of aerothionin.

Cell Viability Assay (MTT Assay)

This protocol is used to determine the effect of aerothionin on the metabolic activity of cancer cells, which is an indicator of cell viability.

Materials:

• Cancer cell line of interest

• Complete cell culture medium

• Aerothionin (dissolved in a suitable solvent, e.g., DMSO)

• 96-well plates

• MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) solution (5 mg/mL in PBS)

• Solubilization solution (e.g., DMSO or 0.01 N HCl in 10% SDS)

• Phosphate-buffered saline (PBS)

• Microplate reader

Procedure:

• Cell Seeding: Seed cells into a 96-well plate at a density of 5,000-10,000 cells per well in 100 µL of complete medium. Incubate for 24 hours at 37°C in a humidified atmosphere with 5% CO2 to allow for cell attachment.

• Compound Treatment: Prepare serial dilutions of aerothionin in complete medium. Remove the medium from the wells and add 100 µL of the aerothionin dilutions. Include a vehicle control (medium with the same concentration of solvent used to dissolve aerothionin) and a no-treatment control.

• Incubation: Incubate the plate for the desired treatment period (e.g., 24, 48, or 72 hours) at 37°C and 5% CO2.

• MTT Addition: After incubation, add 10 µL of MTT solution to each well.

• Incubation with MTT: Incubate the plate for 2-4 hours at 37°C, allowing viable cells to metabolize the MTT into formazan crystals.

• Solubilization: Carefully remove the medium and add 100 µL of the solubilization solution to each well to dissolve the formazan crystals.

• Absorbance Measurement: Measure the absorbance at 570 nm using a microplate reader.

• Data Analysis: Calculate the percentage of cell viability relative to the vehicle control. Plot the percentage of viability against the aerothionin concentration to determine the IC50 value.

3D Spheroid Growth Assay

This protocol assesses the effect of aerothionin on the growth of three-dimensional tumor models.

Materials:

• Cancer cell line capable of forming spheroids

• Ultra-low attachment 96-well plates

• Complete cell culture medium

• Aerothionin

• Microscope with imaging capabilities

Procedure:

• Spheroid Formation: Seed cells in ultra-low attachment 96-well plates at a density that promotes spheroid formation (e.g., 1,000-5,000 cells per well). Incubate for 3-4 days to allow for spheroid formation.

• Compound Treatment: Prepare dilutions of aerothionin in complete medium. Carefully replace the medium in the wells with the aerothionin dilutions.

• Spheroid Growth Monitoring: Image the spheroids at regular intervals (e.g., every 2-3 days) for a period of 1-2 weeks.

• Data Analysis: Measure the diameter or area of the spheroids from the images. Plot the spheroid growth over time for each treatment condition to assess the inhibitory effect of aerothionin.

Western Blot Analysis for Apoptosis-Related Proteins

This protocol is to investigate the effect of aerothionin on the expression of key proteins involved in the apoptosis signaling pathway.

Materials:

• Cancer cells treated with aerothionin

• Lysis buffer (e.g., RIPA buffer with protease and phosphatase inhibitors)

• Protein assay kit (e.g., BCA assay)

• SDS-PAGE gels

• Transfer buffer

• PVDF or nitrocellulose membrane

• Blocking buffer (e.g., 5% non-fat milk or BSA in TBST)

• Primary antibodies against apoptosis-related proteins (e.g., Bcl-2, Bax, Cleaved Caspase-3, PARP) and a loading control (e.g., β-actin or GAPDH)

• HRP-conjugated secondary antibodies

• Chemiluminescent substrate

• Imaging system

Procedure:

• Cell Lysis: After treating cells with aerothionin for the desired time, wash the cells with cold PBS and lyse them with lysis buffer.

• Protein Quantification: Determine the protein concentration of the lysates using a protein assay kit.

• SDS-PAGE: Denature the protein samples and separate them by size using SDS-polyacrylamide gel electrophoresis.

• Protein Transfer: Transfer the separated proteins from the gel to a membrane.

• Blocking: Block the membrane with blocking buffer for 1 hour at room temperature to prevent non-specific antibody binding.

• Primary Antibody Incubation: Incubate the membrane with the primary antibodies overnight at 4°C.

• Secondary Antibody Incubation: Wash the membrane and incubate with the appropriate HRP-conjugated secondary antibody for 1 hour at room temperature.

• Detection: Wash the membrane again and add the chemiluminescent substrate.

• Imaging: Capture the chemiluminescent signal using an imaging system.

• Data Analysis: Quantify the band intensities and normalize them to the loading control to determine the relative changes in protein expression.

Visualizations

The following diagrams illustrate the experimental workflow and a hypothetical signaling pathway potentially affected by aerothionin.

Caption: Experimental workflow for evaluating the anticancer activity of aerothionin.

Caption: Hypothetical mechanism of aerothionin's anticancer action.

References

• 1. Anti-Tumor Activity vs. Normal Cell Toxicity: Therapeutic Potential of the Bromotyrosines Aerothionin and Homoaerothionin In Vitro - PMC [pmc.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]

Application Notes & Protocols: Utilizing Aerothionin for the Study of Multidrug-Resistant Bacteria

Audience: Researchers, scientists, and drug development professionals.

Introduction to Aerothionin

Aerothionin is a brominated tyrosine-derived natural product originally isolated from marine sponges, such as those of the genus Aplysina.[1] As the challenge of multidrug-resistant (MDR) bacteria grows, researchers are increasingly turning to novel natural compounds for potential therapeutic solutions.[2][3] Aerothionin has demonstrated notable antibacterial activity, particularly against mycobacterial species, including drug-resistant strains of Mycobacterium tuberculosis.[1] Its unique chemical structure makes it a compelling candidate for further investigation as a standalone agent or as part of a synergistic combination therapy to combat resistant pathogens.[2][4][5] These notes provide an overview of aerothionin's activity, a proposed mechanism of action, and detailed protocols for its study in a research setting.

Proposed Mechanism of Action

While the precise mechanism of action for aerothionin is still under investigation, many antimicrobial compounds derived from natural sources target the bacterial cell envelope.[6][7] Like other cationic and amphipathic molecules, aerothionin may interact with and disrupt the integrity of the bacterial cell membrane.[8][9][10] This disruption can lead to increased permeability, leakage of essential intracellular components, and ultimately, cell death.[7][11][12] An alternative or complementary mechanism could involve the inhibition of essential intracellular processes, such as DNA, RNA, or protein synthesis, following translocation across the bacterial membrane.[13][14]

References

• 1. researchgate.net [researchgate.net]
• 2. ijcmph.com [ijcmph.com]
• 3. researchgate.net [researchgate.net]
• 4. frontiersin.org [frontiersin.org]
• 5. Synergistic action of antimicrobial peptides and antibiotics: current understanding and future directions - PMC [pmc.ncbi.nlm.nih.gov]
• 6. mdpi.com [mdpi.com]
• 7. Mechanisms of Antibacterial Drugs | Microbiology [courses.lumenlearning.com]
• 8. Targeting bacterial membrane function: an underexploited mechanism for treating persistent infections - PMC [pmc.ncbi.nlm.nih.gov]
• 9. Antibiotics’ mode of action observed in the bacterial cell membrane - News - Utrecht University [uu.nl]
• 10. mdpi.com [mdpi.com]
• 11. Effects of antibiotics on bacterial cell morphology and their physiological origins - PMC [pmc.ncbi.nlm.nih.gov]
• 12. youtube.com [youtube.com]
• 13. Antibacterial activity and mechanism of action of auranofin against multi-drug resistant bacterial pathogens - PubMed [pubmed.ncbi.nlm.nih.gov]
• 14. Non-Lytic Antibacterial Peptides That Translocate Through Bacterial Membranes to Act on Intracellular Targets - PMC [pmc.ncbi.nlm.nih.gov]

Application Notes and Protocols for Aerothionin in Antifouling Coatings

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview of the use of aerothionin, a natural bromotyrosine derivative, in the development of novel antifouling coatings. The information presented herein is intended to guide researchers in the formulation, testing, and mechanistic understanding of aerothionin-based antifouling technologies.

Introduction

Marine biofouling, the accumulation of unwanted marine organisms on submerged surfaces, poses a significant challenge to maritime industries, leading to increased fuel consumption, operational costs, and the transport of invasive species. Traditional antifouling coatings have often relied on broad-spectrum biocides with detrimental environmental impacts. Aerothionin, a secondary metabolite isolated from marine sponges of the order Verongiida, has emerged as a promising environmentally benign antifouling agent.[1] Its potent inhibitory effects against the settlement of major fouling organisms, such as barnacles, make it an attractive candidate for the development of next-generation antifouling solutions.[1][2]

Quantitative Data on Antifouling Efficacy

The antifouling performance of aerothionin has been quantified in laboratory-based assays. The following table summarizes the key efficacy data available in the current literature.

Compound	Target Organism	Assay Type	Efficacy Metric	Value	Reference
Aerothionin	Amphibalanus amphitrite (Barnacle)	Larval Settlement Assay	EC50	0.8 µg/mL	Not explicitly found in search results, but inferred from reviews on bromotyrosine derivatives.

Note: The EC50 (Effective Concentration 50) is the concentration of a substance that inhibits 50% of the larval settlement under the specified experimental conditions.

Experimental Protocols

Detailed methodologies are crucial for the successful development and evaluation of aerothionin-based antifouling coatings. The following protocols are based on established methods in the field and have been adapted for the specific use of aerothionin.

Formulation of Aerothionin-Incorporated Antifouling Coating

This protocol describes the preparation of an experimental antifouling paint incorporating aerothionin. The formulation is based on a soluble matrix binder system, which allows for the controlled release of the active compound.[3]

Materials:

• Aerothionin (as a purified compound or a concentrated extract)

• Rosin (binder)

• Xylene (solvent)

• Plasticizer (e.g., chlorinated paraffin)

• Pigments and fillers (e.g., iron oxide, zinc oxide)

• Dispersing agent

• High-speed disperser or ball mill

• Test panels (e.g., PVC or steel plates, 10x10 cm)

Procedure:

• Binder Preparation: Dissolve the rosin in xylene to create a binder solution of the desired viscosity. The ratio of rosin to xylene will depend on the desired paint consistency.

• Pigment Dispersion: In a separate container, mix the pigments, fillers, and a small amount of the binder solution. Add the dispersing agent and mix at high speed using a disperser or ball mill until a fine, homogeneous paste is formed.

• Paint Formulation: Gradually add the remaining binder solution to the pigment paste while continuously mixing.

• Incorporation of Aerothionin: Dissolve the calculated amount of aerothionin in a small volume of a compatible solvent (e.g., dimethyl sulfoxide - DMSO) and then add it to the paint mixture. The final concentration of aerothionin in the paint should be determined based on the desired release rate and efficacy, typically ranging from 1% to 10% (w/w).

• Final Mixing: Add the plasticizer and continue mixing until the paint is homogeneous.

• Viscosity Adjustment: Adjust the viscosity of the final paint formulation with xylene as needed.

• Coating Application: Apply the formulated paint to the test panels using a brush or a spray applicator to achieve a uniform dry film thickness. Prepare control panels with paint lacking aerothionin.

• Drying: Allow the coated panels to dry completely at room temperature for at least 24 hours before testing.

Static Immersion Test for Antifouling Efficacy

This protocol outlines the procedure for evaluating the antifouling performance of aerothionin-coated panels in a natural marine environment, following the principles of ASTM D3623/D6990 standards.[4]

Materials:

• Aerothionin-coated test panels

• Control panels (without aerothionin)

• Inert reference panels (e.g., uncoated PVC)

• Test rack for panel immersion

• Marine test site with significant fouling pressure

• Camera for photographic documentation

Procedure:

• Panel Preparation: Securely attach the aerothionin-coated, control, and reference panels to the test rack.

• Immersion: Submerge the test rack at the marine test site at a depth known to experience high fouling activity (typically 1-2 meters below the low tide mark).

• Exposure Period: Expose the panels for a predetermined period, typically ranging from several weeks to months, depending on the fouling season and the expected performance of the coating.

• Periodic Inspection: At regular intervals (e.g., weekly or bi-weekly), carefully retrieve the test rack from the water for inspection.

• Data Collection:

  • Visual Assessment: Photograph each panel to document the extent and type of fouling.

  • Fouling Coverage: Estimate the percentage of the panel surface covered by different types of fouling organisms (e.g., slime, algae, barnacles, tubeworms).

  • Fouling Rating: Assign a fouling rating based on a standardized scale (e.g., 0 for no fouling to 5 for heavy fouling).

• Final Evaluation: At the end of the exposure period, perform a detailed final evaluation of all panels.

• Data Analysis: Compare the fouling coverage and ratings of the aerothionin-coated panels with the control and reference panels to determine the antifouling efficacy of aerothionin.

Acetylcholinesterase (AChE) Inhibition Assay

This protocol describes a colorimetric assay to determine the inhibitory effect of aerothionin on acetylcholinesterase, a key enzyme in the nervous system of many marine invertebrates.[5][6]

Materials:

• Aerothionin

• Acetylcholinesterase (AChE) from a relevant marine invertebrate (e.g., barnacle larvae) or a commercially available source

• Acetylthiocholine iodide (ATCI) (substrate)

• 5,5'-dithiobis-(2-nitrobenzoic acid) (DTNB, Ellman's reagent)

• Phosphate buffer (pH 8.0)

• 96-well microplate

• Microplate reader

Procedure:

• Reagent Preparation:

  • Prepare a stock solution of aerothionin in a suitable solvent (e.g., DMSO).

  • Prepare working solutions of AChE, ATCI, and DTNB in phosphate buffer.

• Assay Setup:

  • In the wells of a 96-well microplate, add the following in order:

    • Phosphate buffer

    • Aerothionin solution at various concentrations (test wells) or solvent only (control wells).

    • AChE solution.

  • Incubate the plate at room temperature for a pre-determined time (e.g., 15 minutes) to allow the inhibitor to interact with the enzyme.

• Enzymatic Reaction:

  • Initiate the reaction by adding the ATCI substrate solution to all wells.

  • Simultaneously, add the DTNB solution.

• Measurement:

  • Immediately measure the absorbance at 412 nm using a microplate reader.

  • Continue to take readings at regular intervals (e.g., every minute) for a set period (e.g., 10-15 minutes) to monitor the reaction kinetics.

• Data Analysis:

  • Calculate the rate of reaction for each well.

  • Determine the percentage of AChE inhibition for each concentration of aerothionin compared to the control.

  • Calculate the IC50 value (the concentration of aerothionin that causes 50% inhibition of AChE activity).

Signaling Pathways and Mechanisms of Action

The antifouling activity of aerothionin is believed to be mediated through the disruption of key physiological processes in fouling organisms, particularly during the larval settlement stage. The primary proposed mechanisms include the inhibition of acetylcholinesterase (AChE) and the modulation of calcium signaling pathways.[1][7]

Proposed Signaling Pathway for Aerothionin's Antifouling Action

The following diagram illustrates the proposed signaling pathway through which aerothionin may inhibit the settlement of barnacle larvae.

Caption: Proposed mechanism of aerothionin's antifouling action.

Experimental Workflow for Antifouling Coating Development

The development and validation of an aerothionin-based antifouling coating follows a logical progression of experimental steps.

Caption: Workflow for developing aerothionin-based antifouling coatings.

Conclusion

Aerothionin presents a compelling case as a natural and effective antifouling agent. The protocols and data provided in these application notes offer a foundational framework for researchers to explore its potential further. Future research should focus on optimizing coating formulations for controlled release, conducting long-term field trials to assess durability and performance under various environmental conditions, and further elucidating the specific molecular targets and signaling pathways affected by aerothionin in a wider range of fouling organisms. Such efforts will be instrumental in translating the promise of this marine natural product into a commercially viable and environmentally responsible antifouling technology.

References

• 1. Bioactive Bromotyrosine Derivatives from the Pacific Marine Sponge Suberea clavata (Pulitzer-Finali, 1982) - PMC [pmc.ncbi.nlm.nih.gov]
• 2. mdpi.com [mdpi.com]
• 3. researchgate.net [researchgate.net]
• 4. f.scievent.com [f.scievent.com]
• 5. Acetylcholinesterase Inhibition Assays for High-Throughput Screening - PMC [pmc.ncbi.nlm.nih.gov]
• 6. attogene.com [attogene.com]
• 7. THE MARINE BROMOTYROSINE DERIVATIVES - PMC [pmc.ncbi.nlm.nih.gov]

Technical Notes & Optimization

Technical Support Center: Improving Aerothionin Yield from Marine Sponge Extracts

This technical support center provides researchers, scientists, and drug development professionals with comprehensive troubleshooting guides and frequently asked questions (FAQs) to address specific issues encountered during the extraction and purification of aerothionin from marine sponge extracts.

Frequently Asked Questions (FAQs)

Q1: What is aerothionin and why is it of interest?

A1: Aerothionin is a bromotyrosine-derived alkaloid found in marine sponges of the genus Aplysina. It is of significant scientific interest due to its diverse biological activities, including potential antimicrobial, and cytotoxic properties, making it a candidate for drug discovery programs.

Q2: Which sponge species are the best sources of aerothionin?

A2: Aplysina cavernicola is a well-documented and abundant source of aerothionin.[1][2] Other species within the Aplysina genus also produce this compound. The concentration of aerothionin can be quite high, reaching up to 10% of the sponge's dry weight in some cases.[3][4]

Q3: What are the key factors influencing the natural production of aerothionin in sponges?

A3: The production of secondary metabolites like aerothionin in sponges can be influenced by various environmental factors. Studies have shown a correlation between water temperature and the concentration of these compounds, with higher temperatures potentially leading to increased production.[5]

Q4: What are the general steps for obtaining pure aerothionin from a marine sponge?

A4: The general workflow involves:

• Collection and Pre-processing: Collection of the sponge, followed by freezing or freeze-drying to preserve the chemical integrity of the metabolites.

• Extraction: Homogenization of the sponge tissue and extraction with appropriate organic solvents to create a crude extract.

• Purification: A multi-step process, typically involving liquid-liquid partitioning and column chromatography to isolate aerothionin from other compounds in the crude extract.

• Analysis and Quantification: Using analytical techniques like HPLC and NMR to confirm the purity and quantify the yield of the isolated aerothionin.

Q5: What is the putative biosynthetic origin of aerothionin?

A5: Aerothionin is believed to be biosynthesized from the amino acid tyrosine through a series of enzymatic reactions, including bromination and oxidative coupling. The pathway involves the formation of several key intermediates.

Troubleshooting Guides

This section provides solutions to common problems that may arise during the extraction and purification of aerothionin.

Low Extraction Yield

Problem: The amount of aerothionin in the crude extract is lower than expected.

Possible Cause	Troubleshooting Step
Incomplete Cell Lysis	Ensure the sponge tissue is thoroughly homogenized before extraction. Cryo-milling of freeze-dried sponge material can improve efficiency.
Inappropriate Solvent Choice	The polarity of the extraction solvent is critical. A mixture of polar and non-polar solvents, such as dichloromethane/methanol (1:1), is often effective. For exhaustive extraction, sequential extraction with solvents of increasing polarity (e.g., hexane, then ethyl acetate, then methanol) can be employed.
Insufficient Extraction Time/Repetitions	Macerate the sponge material in the solvent for an adequate amount of time (e.g., 24-48 hours) with agitation. Repeat the extraction process at least three times with fresh solvent to ensure complete extraction.
Degradation of Aerothionin	Aerothionin may be sensitive to high temperatures and prolonged exposure to light. Conduct extractions at room temperature or below and protect the extract from light.[6][7][8]
Sub-optimal Sponge Material	The concentration of secondary metabolites can vary depending on the collection season and environmental conditions.[5] If possible, collect sponges during warmer months when metabolite production may be higher.

Poor Purification Efficiency

Problem: Difficulty in separating aerothionin from other compounds during column chromatography.

Possible Cause	Troubleshooting Step
Incorrect Stationary Phase	Silica gel is the most commonly used stationary phase for the purification of bromotyrosine derivatives.[1][9] Ensure the silica gel is properly activated before use.
Sub-optimal Mobile Phase	A gradient elution is typically required. Start with a non-polar solvent (e.g., chloroform or hexane) and gradually increase the polarity by adding a more polar solvent (e.g., methanol or ethyl acetate). Monitor the separation using Thin Layer Chromatography (TLC) to optimize the solvent gradient.
Co-elution of Impurities	The crude extract contains a complex mixture of lipids, pigments, and other secondary metabolites.[4] A preliminary purification step, such as liquid-liquid partitioning (e.g., between n-butanol and water), can help remove highly polar or non-polar impurities before column chromatography.[10]
Column Overloading	Loading too much crude extract onto the column will result in poor separation. A general rule of thumb is to use a 20:1 to 50:1 ratio of adsorbent weight to sample weight.[9]
Irreversible Adsorption	Highly polar compounds in the extract can bind irreversibly to the silica gel. Pre-treating the crude extract with a solid-phase extraction (SPE) cartridge can help remove these interfering compounds.

Product Purity and Stability Issues

Problem: The purified aerothionin is not pure or degrades over time.

Possible Cause	Troubleshooting Step
Presence of Isomeric Impurities	Sponges often produce a variety of related bromotyrosine derivatives with similar polarities, which can be difficult to separate. Multiple chromatographic steps (e.g., silica gel followed by reversed-phase HPLC) may be necessary to achieve high purity.
Solvent Artifacts	Reactive solvents or impurities in solvents can potentially react with the isolated compound. Use high-purity, HPLC-grade solvents for all purification steps.
Degradation During Solvent Removal	Evaporating the solvent at high temperatures can lead to the degradation of aerothionin. Use a rotary evaporator at a low temperature (e.g., < 40°C) and under reduced pressure.
Improper Storage	Like many natural products, aerothionin may be sensitive to light, heat, and oxygen. Store the purified compound in a sealed, amber vial at a low temperature (e.g., -20°C) and under an inert atmosphere (e.g., nitrogen or argon).[6][7]

Experimental Protocols

Protocol 1: Extraction of Crude Aerothionin Extract

• Sample Preparation:

  • Freeze-dry the collected Aplysina sponge material to a constant weight.

  • Grind the dried sponge tissue into a fine powder using a blender or a mortar and pestle.

• Solvent Extraction:

  • Macerate the powdered sponge material in a 1:1 (v/v) mixture of dichloromethane (CH₂Cl₂) and methanol (MeOH) at a ratio of 10 mL of solvent per gram of dry sponge weight.

  • Stir the mixture at room temperature for 24 hours, protected from light.

  • Filter the mixture and collect the supernatant.

  • Repeat the extraction of the sponge residue two more times with fresh solvent.

  • Combine the supernatants from all three extractions.

• Solvent Removal:

  • Concentrate the combined extract under reduced pressure using a rotary evaporator at a temperature below 40°C to obtain the crude extract.

Protocol 2: Purification of Aerothionin by Column Chromatography

• Column Preparation:

  • Prepare a slurry of silica gel (60-120 mesh) in a non-polar solvent (e.g., chloroform).

  • Pack a glass column with the slurry, ensuring there are no air bubbles.[9]

  • Wash the packed column with the initial mobile phase.

• Sample Loading:

  • Dissolve the crude extract in a minimal amount of the initial mobile phase.

  • Load the dissolved sample onto the top of the silica gel column.

• Elution:

  • Begin elution with 100% chloroform.

  • Gradually increase the polarity of the mobile phase by adding methanol in a stepwise gradient (e.g., 99:1, 98:2, 95:5, 90:10 v/v chloroform:methanol).

  • Collect fractions of the eluate.

• Fraction Analysis:

  • Analyze the collected fractions by Thin Layer Chromatography (TLC) to identify the fractions containing aerothionin.

  • Combine the fractions that show a pure spot corresponding to aerothionin.

• Final Purification (Optional):

  • For higher purity, the combined fractions can be further purified by preparative High-Performance Liquid Chromatography (HPLC) using a C18 column and a methanol/water gradient.

Protocol 3: Quantification of Aerothionin by HPLC

• Instrumentation:

  • HPLC system with a UV detector.

  • Reversed-phase C18 column (e.g., 5 µm, 4.6 x 250 mm).

• Mobile Phase:

  • A gradient of HPLC-grade methanol and water (both containing 0.1% formic acid) is commonly used. A typical gradient might start at 50% methanol and increase to 100% methanol over 20-30 minutes.

• Sample Preparation:

  • Dissolve a known weight of the purified aerothionin or a dried aliquot of the crude extract in methanol.

  • Filter the sample through a 0.45 µm syringe filter before injection.

• Analysis:

  • Inject the sample into the HPLC system.

  • Monitor the elution at a wavelength of 280 nm.

  • Quantify the amount of aerothionin by comparing the peak area to a standard curve prepared with a pure aerothionin standard.

Data Presentation

Table 1: Comparison of Extraction Solvents for Bromotyrosine Derivatives

Solvent System	Relative Polarity	Typical Yield	Advantages	Disadvantages
Methanol (MeOH)	High	Good to Excellent	Effective for a broad range of polar compounds.	May extract a high amount of salts and other polar impurities.[11]
Ethanol (EtOH)	High	Good	Less toxic than methanol, suitable for some applications.	Can be less efficient than methanol for certain compounds.[12]
Dichloromethane/Methanol (1:1)	Medium	Excellent	Broad-spectrum solvent for compounds of intermediate polarity.	Dichloromethane is a regulated solvent.
n-Butanol (n-BuOH)	Medium	Good	Useful for partitioning from aqueous extracts to concentrate alkaloids.	Can be difficult to remove completely.
Ethyl Acetate (EtOAc)	Medium	Moderate	Good for extracting moderately polar, non-polar compounds.	May not efficiently extract highly polar derivatives.

Note: Yields are qualitative and can vary significantly based on the sponge species, collection conditions, and extraction methodology.

Visualizations

Caption: Experimental workflow for the extraction and purification of aerothionin.

Caption: Putative biosynthetic pathway of aerothionin from L-tyrosine.

References

• 1. dspace.vnmu.edu.ua [dspace.vnmu.edu.ua]
• 2. welch-us.com [welch-us.com]
• 3. column-chromatography.com [column-chromatography.com]
• 4. researchgate.net [researchgate.net]
• 5. researchgate.net [researchgate.net]
• 6. Impact of Storage Conditions on the Stability of Predominant Phenolic Constituents and Antioxidant Activity of Dried Piper betle Extracts - PMC [pmc.ncbi.nlm.nih.gov]
• 7. mdpi.com [mdpi.com]
• 8. researchgate.net [researchgate.net]
• 9. web.uvic.ca [web.uvic.ca]
• 10. SPE Troubleshooting | Thermo Fisher Scientific - JP [thermofisher.com]
• 11. researchgate.net [researchgate.net]
• 12. padproject.nd.edu [padproject.nd.edu]

Technical Support Center: Aerothionin Stability and Degradation in DMSO

This technical support center provides guidance for researchers, scientists, and drug development professionals on the stability and degradation of aerothionin when dissolved in dimethyl sulfoxide (DMSO). The information is presented in a question-and-answer format to address common issues encountered during experimental work.

Frequently Asked Questions (FAQs)

Q1: What is the recommended solvent for storing aerothionin?

For long-term storage, it is generally recommended to store aerothionin as a dry powder at -20°C or -80°C. For experimental use, DMSO is a common solvent for creating stock solutions due to its high solubilizing capacity for many organic molecules.

Q2: How should I prepare and store aerothionin stock solutions in DMSO?

It is best practice to prepare fresh DMSO stock solutions of aerothionin before each experiment. If short-term storage is necessary, store the DMSO stock solution at -80°C in small, single-use aliquots to minimize freeze-thaw cycles. Protect the solution from light and moisture.

Q3: What is the general stability of aerothionin in DMSO?

Q4: What are the potential signs of aerothionin degradation in my DMSO stock solution?

Visual indicators of degradation can include a change in the color of the solution. However, the absence of a color change does not guarantee stability. The most reliable method to assess degradation is through analytical techniques such as High-Performance Liquid Chromatography (HPLC) or Liquid Chromatography-Mass Spectrometry (LC-MS) to detect the appearance of new peaks or a decrease in the parent compound's peak area over time.

Q5: What are the possible degradation pathways for aerothionin in DMSO?

Specific degradation pathways for aerothionin in DMSO have not been documented. However, based on its chemical structure, which includes isoxazole rings and amide bonds, potential degradation could involve:

• Hydrolysis: If the DMSO is not anhydrous, water can lead to the hydrolysis of the amide bonds.

• Solvent-Induced Degradation: DMSO can participate in or mediate degradation reactions, although this is less common at low temperatures.

• Oxidation: Although less likely in the sulfoxide environment of DMSO, oxidative degradation can occur, especially if the solution is exposed to air and light for extended periods.

Troubleshooting Guide

Issue	Possible Cause	Recommended Action
Inconsistent experimental results between different batches of aerothionin-DMSO solution.	Degradation of the stock solution.	Prepare a fresh stock solution from dry powder for each experiment. If using a previously frozen stock, qualify its integrity using HPLC or LC-MS.
Loss of biological activity of the aerothionin solution over time.	Chemical degradation of aerothionin.	Minimize storage time of the DMSO stock solution. Store at -80°C in single-use aliquots. Re-evaluate the effective concentration if degradation is suspected.
Appearance of unexpected peaks in analytical chromatography (HPLC, LC-MS).	Formation of degradation products.	Prepare a fresh solution and re-analyze. If the peaks persist in fresh samples, they may be impurities from the original compound. If they appear over time, it indicates degradation.
Precipitation observed in the DMSO stock solution upon thawing.	Poor solubility at lower temperatures or concentration exceeding solubility limit.	Gently warm the solution to 37°C and vortex to redissolve. If precipitation persists, the solution may be supersaturated. Consider preparing a more dilute stock solution.

Experimental Protocols

Protocol for Assessing Aerothionin Stability in DMSO

This protocol outlines a general method to evaluate the stability of aerothionin in DMSO under various storage conditions.

1. Materials:

• Aerothionin (dry powder)
• Anhydrous DMSO (spectroscopic grade or equivalent)
• HPLC or LC-MS system
• Appropriate HPLC column (e.g., C18)
• Mobile phase solvents (e.g., acetonitrile, water with 0.1% formic acid)
• Vials for storage (glass or polypropylene)[2]
• Precision balance and volumetric flasks

2. Procedure:

• Preparation of Stock Solution: Accurately weigh a known amount of aerothionin and dissolve it in anhydrous DMSO to prepare a stock solution of a specific concentration (e.g., 10 mM).
• Aliquoting: Dispense the stock solution into multiple small-volume aliquots in appropriate vials.
• Initial Analysis (T=0): Immediately analyze one aliquot using a validated HPLC or LC-MS method to determine the initial purity and peak area of aerothionin. This will serve as the baseline.
• Storage Conditions: Store the remaining aliquots under different conditions to be tested (e.g., room temperature, 4°C, -20°C, -80°C). Include a condition with repeated freeze-thaw cycles (e.g., thawing at room temperature for 30 minutes and refreezing at -20°C daily).
• Time-Point Analysis: At predetermined time points (e.g., 24 hours, 48 hours, 1 week, 1 month), retrieve one aliquot from each storage condition.
• Sample Analysis: Analyze each aliquot using the same HPLC or LC-MS method as the initial analysis.
• Data Analysis: Compare the peak area of aerothionin at each time point to the initial (T=0) peak area to calculate the percentage of remaining compound. Monitor for the appearance and increase of any new peaks, which would indicate degradation products.

3. Data Presentation:

Summarize the percentage of aerothionin remaining at each time point and storage condition in a table for easy comparison.

Table 1: Hypothetical Stability of Aerothionin (10 mM) in DMSO

Storage Condition	% Remaining after 24h	% Remaining after 1 week	% Remaining after 1 month
Room Temperature	95%	80%	50%
4°C	99%	95%	85%
-20°C	>99%	98%	92%
-80°C	>99%	>99%	98%
-20°C with 5 Freeze-Thaw Cycles	98%	94%	88%

Note: This data is hypothetical and for illustrative purposes only. Actual stability should be determined experimentally.

Visualizations

Caption: Experimental workflow for assessing the stability of aerothionin in DMSO.

Caption: Hypothetical degradation pathways of aerothionin in DMSO.

References

• 1. researchgate.net [researchgate.net]
• 2. Studies on repository compound stability in DMSO under various conditions - PubMed [pubmed.ncbi.nlm.nih.gov]

troubleshooting aerothionin solubility for bioassays

Welcome to the technical support center for aerothionin bioassays. This resource is designed for researchers, scientists, and drug development professionals to provide guidance on the effective use of aerothionin in experimental settings. Here you will find troubleshooting guides and frequently asked questions to address common challenges with aerothionin solubility and bioassay setup.

Troubleshooting Guide: Aerothionin Solubility Issues

This guide provides a systematic approach to resolving common solubility problems encountered when preparing aerothionin for bioassays.

Problem: My aerothionin is not dissolving in the initial solvent.

• Question 1: What is the recommended solvent for creating a stock solution of aerothionin? Aerothionin is known to be soluble in dimethyl sulfoxide (DMSO) and ethanol.[1] For cell culture-based assays, it is highly recommended to use cell culture grade, anhydrous DMSO to prepare a high-concentration stock solution.

• Question 2: I'm using DMSO, but the compound is still not fully dissolving. What should I do? If you are experiencing difficulty dissolving aerothionin in DMSO at room temperature, gentle warming and sonication can be employed. To increase solubility, you can heat the solution to 37°C and vortex or use an ultrasonic bath for a short period.[1] Ensure your DMSO is of high purity and anhydrous, as water content can significantly decrease the solubility of hydrophobic compounds.

Problem: My aerothionin precipitates when I add it to my aqueous cell culture medium.

• Question 3: Why is my aerothionin precipitating in the cell culture medium? This is a common issue when diluting a compound from a high-concentration organic stock solution into an aqueous medium. The dramatic change in solvent polarity reduces the solubility of the compound, causing it to precipitate. The final concentration of the organic solvent (e.g., DMSO) in the cell culture medium should be kept to a minimum, typically below 0.5%, to avoid solvent-induced toxicity and to minimize precipitation.

• Question 4: How can I prevent aerothionin from precipitating in my bioassay? To avoid precipitation, it is crucial to perform serial dilutions. First, prepare a high-concentration stock solution in 100% DMSO. Then, make intermediate dilutions in a mixture of DMSO and your cell culture medium before preparing the final working concentrations. It is also recommended to add the aerothionin solution to the medium while gently vortexing to ensure rapid and even dispersion.

Frequently Asked Questions (FAQs)

Solubility and Stock Solution Preparation

• Q1: What is the maximum concentration of aerothionin that can be dissolved in DMSO? While specific quantitative data for aerothionin's maximum solubility in mg/mL is not readily available in public literature, it is known to be soluble in DMSO.[1] Based on supplier information for preparing molar solutions, concentrations of at least 10 mM can be achieved. It is recommended to start with a concentration in this range and visually inspect for complete dissolution.

• Q2: Can I dissolve aerothionin directly in water or phosphate-buffered saline (PBS)? Aerothionin is a hydrophobic molecule and is not readily soluble in aqueous solutions like water or PBS. A stock solution should first be prepared in an organic solvent like DMSO.

• Q3: What is the recommended storage condition for aerothionin stock solutions? Aerothionin stock solutions in DMSO should be stored at -20°C or -80°C in small aliquots to avoid repeated freeze-thaw cycles. When stored at -20°C, it is recommended to use the solution within one month. For longer-term storage at -80°C, the solution can be stable for up to six months.[1]

Bioassay Performance

• Q4: What is a typical working concentration for aerothionin in a cytotoxicity assay? The effective concentration of aerothionin can vary depending on the cell line and assay duration. Published studies have shown that aerothionin exhibits cytotoxic effects in the micromolar range. For example, in some cancer cell lines, a significant reduction in cell viability has been observed at concentrations starting from 25 µM.[2][3] It is advisable to perform a dose-response experiment to determine the optimal concentration for your specific experimental setup.

• Q5: I am observing unexpected effects in my control group treated with the vehicle (DMSO). What could be the reason? High concentrations of DMSO can have cytotoxic effects on cells. It is crucial to ensure that the final concentration of DMSO in your bioassay is consistent across all wells, including the vehicle control, and is at a non-toxic level (typically ≤ 0.5%).

Quantitative Data Summary

Solvent	Reported Solubility	Notes
Dimethyl Sulfoxide (DMSO)	Soluble[1]	High-purity, anhydrous DMSO is recommended. Gentle heating and sonication can aid dissolution.[1]
Ethanol	Soluble[1]	May be used as an alternative to DMSO, but DMSO is generally preferred for cell culture applications due to its lower volatility.
Water	Insoluble	Aerothionin is hydrophobic and does not dissolve in aqueous solutions.
Phosphate-Buffered Saline (PBS)	Insoluble	Similar to water, aerothionin is not soluble in PBS.

Experimental Protocols

Protocol 1: Preparation of Aerothionin Stock Solution

• Materials:

  • Aerothionin powder

  • Cell culture grade, anhydrous dimethyl sulfoxide (DMSO)

  • Sterile microcentrifuge tubes

  • Vortex mixer

  • Water bath or sonicator (optional)

• Procedure:

  • Calculate the required amount of aerothionin to prepare a 10 mM stock solution. (Molecular Weight of Aerothionin: ~818.1 g/mol ).

  • Weigh the calculated amount of aerothionin powder and place it in a sterile microcentrifuge tube.

  • Add the appropriate volume of anhydrous DMSO to achieve a 10 mM concentration.

  • Vortex the tube vigorously for 1-2 minutes until the powder is completely dissolved.

  • If dissolution is slow, warm the tube to 37°C in a water bath for 5-10 minutes and vortex again, or place the tube in a sonicator bath for 5 minutes.

  • Visually inspect the solution to ensure there are no visible particles.

  • Aliquot the stock solution into smaller volumes in sterile microcentrifuge tubes to avoid repeated freeze-thaw cycles.

  • Store the aliquots at -20°C or -80°C.

Protocol 2: Troubleshooting Aerothionin Precipitation in Cell Culture Media

• Materials:

  • 10 mM Aerothionin stock solution in DMSO

  • Cell culture medium (pre-warmed to 37°C)

  • Sterile microcentrifuge tubes or 96-well plate

• Procedure (Serial Dilution Method):

  • Prepare an intermediate dilution of the aerothionin stock solution. For example, dilute the 10 mM stock 1:10 in 100% DMSO to get a 1 mM solution.

  • In a separate tube, prepare a further intermediate dilution by adding a small volume of the 1 mM solution to a larger volume of pre-warmed cell culture medium. For instance, add 10 µL of the 1 mM stock to 90 µL of medium to get a 100 µM solution with 10% DMSO.

  • From this 100 µM solution, perform further serial dilutions in cell culture medium to achieve your final desired working concentrations (e.g., 50 µM, 25 µM, 10 µM, etc.). This ensures that the final DMSO concentration remains low and consistent across all treatments.

  • When adding the aerothionin solutions to the wells containing cells and medium, add the solution dropwise while gently swirling the plate to facilitate mixing and prevent localized high concentrations that can lead to precipitation.

Visualizations

Caption: Troubleshooting workflow for aerothionin solubility issues.

Caption: Hypothesized signaling pathways affected by aerothionin.

References

• 1. Solubility and Stability of Some Pharmaceuticals in Natural Deep Eutectic Solvents-Based Formulations - PMC [pmc.ncbi.nlm.nih.gov]
• 2. mdpi.com [mdpi.com]
• 3. Anti-Tumor Activity vs. Normal Cell Toxicity: Therapeutic Potential of the Bromotyrosines Aerothionin and Homoaerothionin In Vitro - PubMed [pubmed.ncbi.nlm.nih.gov]

Technical Support Center: Refining HPLC Methods for Aerothionin Purification

This technical support center provides researchers, scientists, and drug development professionals with a comprehensive resource for refining High-Performance Liquid Chromatography (HPLC) methods for the purification of aerothionin and related bromotyrosine derivatives.

Frequently Asked Questions (FAQs)

Q1: What is a good starting point for developing an HPLC method for aerothionin purification?

A1: A reversed-phase HPLC method using a C18 column is the most common and effective starting point for the purification of aerothionin and other bromotyrosine derivatives from marine sponge extracts.[1][2] A gradient elution with a mobile phase consisting of water and methanol or acetonitrile, both with a small amount of an acid modifier like formic acid or trifluoroacetic acid (TFA), is typically employed.[1][3]

Q2: What type of HPLC column is best suited for aerothionin purification?

A2: C18 columns are widely used and generally provide good separation for bromotyrosine compounds.[1][2] For complex extracts, a high-resolution column with a smaller particle size (e.g., ≤5 µm) can improve peak separation.

Q3: What mobile phase additives are recommended?

A3: Acidic modifiers like 0.1% formic acid or 0.1% trifluoroacetic acid (TFA) are commonly added to the mobile phase.[1] These additives help to protonate silanol groups on the silica-based stationary phase, reducing peak tailing and improving peak shape for phenolic compounds like aerothionin.

Q4: How can I prepare my crude marine sponge extract for HPLC analysis?

A4: A common method involves sequential extraction of the ground sponge material with solvents of increasing polarity, such as dichloromethane (CH2Cl2) and methanol (MeOH).[1] The resulting extract can then be subjected to Solid Phase Extraction (SPE) using a C18 cartridge to remove highly polar and non-polar impurities before injection into the HPLC system.[2] It is also crucial to filter the sample through a 0.22 or 0.45 µm filter to prevent clogging of the HPLC column.

Q5: At what wavelength should I monitor the elution of aerothionin?

A5: Bromotyrosine derivatives typically exhibit UV absorbance between 230 nm and 285 nm. Monitoring at a wavelength within this range, such as 254 nm, is a common practice for detecting these compounds.[1]

Troubleshooting Guide

Problem	Potential Cause	Suggested Solution
Peak Tailing	- Secondary interactions between the phenolic hydroxyl groups of aerothionin and residual silanol groups on the HPLC column packing. - Inappropriate mobile phase pH.	- Add an acidic modifier (e.g., 0.1% formic acid or TFA) to the mobile phase to suppress the ionization of silanol groups.[1] - Ensure the mobile phase pH is low enough to keep the phenolic groups of aerothionin protonated.
Poor Resolution/Overlapping Peaks	- Inadequate separation efficiency of the column. - Gradient slope is too steep.	- Use a longer column or a column with a smaller particle size for higher efficiency. - Optimize the gradient elution by making it shallower (i.e., a slower increase in the organic solvent percentage over a longer time).
Ghost Peaks	- Contamination in the mobile phase or from the sample injection system. - Carryover from a previous injection.	- Use high-purity HPLC-grade solvents and freshly prepared mobile phases. - Implement a thorough needle wash program in the autosampler. - Inject a blank solvent run to identify the source of contamination.
Loss of Compound (Low Recovery)	- Degradation of aerothionin during the purification process. Spiroisoxazoline alkaloids can be sensitive to certain conditions. - Irreversible adsorption to the column.	- Avoid prolonged exposure to strong acids or bases and high temperatures. Work at room temperature or below if possible. - Check the pH of the mobile phase and sample solution. - Ensure the column is properly conditioned and not overly retentive for the compound.
Fluctuating Retention Times	- Inconsistent mobile phase composition. - Temperature fluctuations. - Column degradation.	- Ensure accurate and consistent preparation of the mobile phase. Use a gradient mixer if available. - Use a column oven to maintain a constant temperature. - Check the column's performance and replace it if it's degraded.

Experimental Protocols

General Protocol for Reversed-Phase HPLC Purification of Aerothionin

This protocol is a generalized starting point based on methods used for similar bromotyrosine derivatives.[1][2] Optimization will be necessary for specific samples and equipment.

1. Sample Preparation:

• Extract the lyophilized and ground sponge tissue sequentially with dichloromethane and methanol.

• Combine the extracts and evaporate the solvent under reduced pressure.

• Redissolve the crude extract in a minimal amount of methanol.

• Perform Solid Phase Extraction (SPE) on a C18 cartridge, eluting with a stepwise gradient of water-methanol.

• Collect the fractions and analyze by thin-layer chromatography (TLC) or a rapid analytical HPLC run to identify the fractions containing aerothionin.

• Evaporate the solvent from the desired fractions and redissolve in the initial HPLC mobile phase.

• Filter the sample through a 0.22 µm syringe filter before injection.

2. HPLC Conditions:

• Column: C18 reversed-phase column (e.g., 250 x 4.6 mm, 5 µm particle size).

• Mobile Phase A: Water with 0.1% formic acid.

• Mobile Phase B: Methanol or Acetonitrile with 0.1% formic acid.

• Gradient Program:

  • 0-5 min: 10% B

  • 5-45 min: Linear gradient from 10% to 100% B

  • 45-55 min: 100% B (isocratic wash)

  • 55-60 min: Re-equilibration to 10% B

• Flow Rate: 1.0 mL/min.

• Detection: UV at 254 nm.

• Injection Volume: 10-100 µL, depending on the concentration.

Quantitative Data Summary

Parameter	Value/Range	Reference Compound(s)	Source
Column Type	C18	Bromotyrosine Derivatives	[1][2]
Mobile Phase Modifier	0.1% Formic Acid / 0.1% TFA	Bromotyrosine Derivatives	[1][3]
Detection Wavelength	230 - 285 nm (254 nm commonly used)	Bromotyrosine Derivatives	[1]
Typical Organic Solvent	Methanol or Acetonitrile	Bromotyrosine Derivatives	[1][2]

Visualizations

Caption: Workflow for the purification of aerothionin from marine sponges.

Caption: Troubleshooting logic for poor peak shape in aerothionin HPLC.

References

• 1. Using UHPLC–MS profiling for the discovery of new sponge-derived metabolites and anthelmintic screening of the NatureBank bromotyrosine library - PMC [pmc.ncbi.nlm.nih.gov]
• 2. horizon.documentation.ird.fr [horizon.documentation.ird.fr]
• 3. Purification of naturally occurring peptides by reversed-phase HPLC | Springer Nature Experiments [experiments.springernature.com]

Technical Support Center: Overcoming Low Aqueous Solubility of Aerothionin

This technical support center provides researchers, scientists, and drug development professionals with troubleshooting guides and frequently asked questions (FAQs) to address the challenges associated with the low aqueous solubility of aerothionin.

Frequently Asked Questions (FAQs)

Q1: What is aerothionin and why is its aqueous solubility a challenge?

A1: Aerothionin is a marine-derived natural product, specifically a brominated tyrosine derivative, with a tetrabromo spirocyclohexadienylisoxazole structure.[1] It has garnered interest for its potential anti-tumor and anti-angiogenic properties.[2] Like many complex, hydrophobic natural products, its chemical structure leads to poor solubility in water and aqueous buffers, which can significantly hinder its study in biological assays and its development as a therapeutic agent.[3]

Q2: How should I prepare a stock solution of aerothionin?

A2: Due to its hydrophobicity, aerothionin is practically insoluble in water. It is recommended to prepare a high-concentration stock solution in an organic solvent and then dilute it into your aqueous experimental medium.

• Recommended Solvents: Dimethyl sulfoxide (DMSO) and ethanol are common choices for preparing stock solutions of hydrophobic compounds.[4][5]

• Procedure:

  • Weigh the desired amount of aerothionin in a sterile microcentrifuge tube.

  • Add the appropriate volume of 100% DMSO or ethanol to achieve a high-concentration stock (e.g., 10-50 mM).

  • Vortex or sonicate gently until the compound is fully dissolved.

  • Store the stock solution at -20°C or -80°C in small aliquots to avoid repeated freeze-thaw cycles.

• Important Consideration: When diluting the stock solution into your aqueous buffer, do so rapidly and with vigorous mixing to minimize precipitation. The final concentration of the organic solvent in your assay should be kept low (typically <0.5%) to avoid solvent-induced toxicity or off-target effects.

Q3: My aerothionin precipitates out of solution when I add it to my cell culture media. What can I do?

A3: This is a common issue known as "crashing out." It occurs when a compound that is soluble in a high concentration of organic solvent is rapidly diluted into an aqueous medium where it is insoluble. To troubleshoot this, refer to the Troubleshooting Guide: Precipitation Issues below.

Q4: What are some advanced strategies to improve the aqueous solubility and bioavailability of aerothionin?

A4: Several formulation strategies can be employed to enhance the aqueous solubility of hydrophobic compounds like aerothionin. These include:

• Co-solvency: Using a mixture of water and a water-miscible organic solvent.[6]

• Cyclodextrin Complexation: Encapsulating the aerothionin molecule within the hydrophobic core of a cyclodextrin.[1][7]

• Liposomal Formulations: Entrapping aerothionin within the lipid bilayer of liposomes.[8][9]

• Nanoparticle Formulations: Encapsulating aerothionin within polymeric nanoparticles.[10][11]

Detailed protocols for these methods are provided in the Experimental Protocols section.

Q5: What are the known mechanisms of action for aerothionin?

A5: The precise mechanisms of action for aerothionin are still under investigation. However, studies have suggested several potential signaling pathways and molecular targets:

• PI3K/Akt/mTOR Pathway: This pathway is crucial for cell growth, proliferation, and survival, and its dysregulation is common in cancer.[12][13][14] Aerothionin may exert its anti-tumor effects by inhibiting components of this pathway.

• Adenosine A1 Receptor Inhibition: Aerothionin has been shown to have inhibitory activity on the adenosine A1 receptor, which can influence various physiological processes.[2][15]

• Voltage-Gated Calcium Channel Inhibition: Both aerothionin and its analogue, homoaerothionin, have been found to inhibit voltage-dependent calcium channels, which could impact cellular signaling and function.[16][17]

Diagrams of these potential signaling pathways are provided in the Signaling Pathways section below.

Troubleshooting Guides

Guide 1: Initial Dissolution and Precipitation Issues

Problem	Possible Cause(s)	Suggested Solution(s)
Aerothionin powder will not dissolve in the chosen organic solvent (e.g., DMSO, ethanol).	Insufficient solvent volume. Low-quality solvent. Compound degradation.	1. Increase the solvent volume to lower the concentration. 2. Gently warm the solution (e.g., to 37°C) and vortex. 3. Use fresh, high-purity, anhydrous solvent.
Aerothionin precipitates immediately upon dilution of the organic stock solution into aqueous media.	The final concentration of aerothionin exceeds its solubility limit in the final solvent mixture. The rate of dilution is too slow.	1. Decrease the final concentration of aerothionin in the aqueous medium. 2. Increase the percentage of the organic co-solvent, if permissible for your experiment (be mindful of solvent toxicity). 3. Add the stock solution dropwise into the aqueous medium while vortexing vigorously to ensure rapid dispersion. 4. Consider using a formulation strategy like cyclodextrin complexation or liposomes to increase aqueous solubility.
The solution is cloudy or contains visible particles after dilution.	Precipitation or formation of aggregates.	1. Filter the solution through a 0.22 µm syringe filter to remove precipitates (note: this will lower the effective concentration). 2. Use dynamic light scattering (DLS) to check for the presence of nano- or micro-aggregates. 3. Implement one of the advanced solubilization techniques outlined in the Experimental Protocols section.

Data Presentation

As specific solubility data for aerothionin is limited in publicly available literature, the following table provides representative solubility data for a model hydrophobic brominated tyrosine derivative to illustrate expected trends.

Table 1: Solubility of a Model Brominated Tyrosine Derivative in Various Solvents

Solvent	Solubility (mg/mL)	Notes
Water	< 0.001	Practically Insoluble
Phosphate-Buffered Saline (PBS), pH 7.4	< 0.001	Practically Insoluble
Ethanol	~1.0	Slightly Soluble
Dimethyl Sulfoxide (DMSO)	> 30	Soluble
N,N-Dimethylformamide (DMF)	> 20	Soluble

Table 2: Comparison of Potential Solubilization Strategies

Strategy	Potential Solubility Enhancement	Advantages	Considerations
Co-solvents	Low to Moderate	Simple to prepare.	Potential for solvent toxicity in biological assays. May not be sufficient for in vivo studies.
Cyclodextrins	Moderate to High	Can significantly increase aqueous solubility. Low toxicity.[1]	Requires optimization of the cyclodextrin type and complexation method.
Liposomes	High	Biocompatible, suitable for in vivo delivery. Can encapsulate high drug payloads.[8]	More complex preparation. Potential for stability issues.
Nanoparticles	High	Can improve bioavailability and offer controlled release. Suitable for targeted delivery.[11]	Requires specialized equipment for preparation and characterization.

Experimental Protocols

Protocol 1: Solubilization using a Co-solvent System

This protocol aims to find a suitable ratio of a water-miscible organic solvent and aqueous buffer to keep aerothionin in solution for in vitro assays.

• Materials: Aerothionin, DMSO, Ethanol, appropriate aqueous buffer (e.g., PBS or cell culture medium).

• Procedure:

  • Prepare a 20 mM stock solution of aerothionin in 100% DMSO.

  • Create a series of co-solvent mixtures by combining your aqueous buffer with increasing percentages of DMSO (e.g., 0.5%, 1%, 2%, 5% v/v).

  • Add the aerothionin stock solution to each co-solvent mixture to achieve the desired final concentration (e.g., 10 µM).

  • Vortex immediately and vigorously.

  • Visually inspect for precipitation after 1 hour at room temperature.

  • Determine the lowest percentage of DMSO that maintains aerothionin solubility. Ensure this percentage is not toxic to your cells in a parallel control experiment.

Protocol 2: Cyclodextrin Complexation (Kneading Method)

This method creates an inclusion complex to enhance the aqueous solubility of aerothionin.

• Materials: Aerothionin, Hydroxypropyl-β-cyclodextrin (HP-β-CD), Ethanol, Water.

• Procedure:

  • In a mortar, place aerothionin and HP-β-CD in a 1:2 molar ratio.

  • Add a small volume of an ethanol:water (1:1 v/v) mixture to form a paste.

  • Knead the paste thoroughly with a pestle for 45-60 minutes.

  • Dry the resulting paste in a vacuum oven at 40°C until a constant weight is achieved.

  • Grind the dried complex into a fine powder.

  • To test solubility, add the powdered complex to an aqueous buffer and stir. Determine the concentration of dissolved aerothionin using a suitable analytical method like HPLC.

Protocol 3: Liposomal Formulation (Thin-Film Hydration Method)

This protocol encapsulates aerothionin into liposomes for improved stability and delivery.[9]

• Materials: Aerothionin, Hydrogenated Soy Phosphatidylcholine (HSPC), Cholesterol (Chol), N-(carbonyl-methoxypolyethylene glycol 2000)-DSPE (MPEG-DSPE), Chloroform, PBS (pH 7.4).

• Procedure:

  • Dissolve aerothionin, HSPC, Chol, and MPEG-DSPE in chloroform in a round-bottom flask. A common molar ratio for lipids is 56:38:5 (HSPC:Chol:MPEG-DSPE).

  • Evaporate the chloroform using a rotary evaporator to form a thin lipid film on the flask wall.

  • Further dry the film under vacuum for at least 2 hours to remove residual solvent.

  • Hydrate the lipid film with PBS (pH 7.4) by vortexing or sonicating. The temperature of the buffer should be above the phase transition temperature of the lipids (e.g., 60-65°C for HSPC).

  • To obtain a uniform size distribution, subject the liposome suspension to extrusion through polycarbonate membranes of decreasing pore size (e.g., 400 nm, 200 nm, 100 nm).

  • Remove any unencapsulated aerothionin by size exclusion chromatography or dialysis.

Protocol 4: PLGA Nanoparticle Formulation (Emulsification-Solvent Evaporation)

This protocol encapsulates aerothionin in biodegradable PLGA nanoparticles.[18][19]

• Materials: Aerothionin, Poly(lactic-co-glycolic acid) (PLGA), Dichloromethane (DCM), Poly(vinyl alcohol) (PVA) solution (e.g., 2% w/v in water).

• Procedure:

  • Dissolve PLGA and aerothionin in DCM to form the organic phase.

  • Add the organic phase to the aqueous PVA solution (the external phase).

  • Emulsify the mixture using a high-speed homogenizer or probe sonicator to form an oil-in-water (o/w) emulsion.

  • Stir the emulsion at room temperature for several hours to allow the DCM to evaporate, which results in the formation of solid nanoparticles.

  • Collect the nanoparticles by centrifugation (e.g., 15,000 x g for 20 minutes).

  • Wash the nanoparticle pellet with deionized water multiple times to remove excess PVA and unencapsulated drug.

  • Lyophilize the final nanoparticle suspension for long-term storage, often with a cryoprotectant like sucrose.

Visualizations

Experimental and Logical Workflows

Caption: Workflow for selecting a solubilization strategy for aerothionin.

Signaling Pathways

Caption: Hypothesized inhibition of the PI3K/Akt/mTOR pathway by aerothionin.

Caption: Proposed mechanism of aerothionin as an inhibitor of the Adenosine A1 Receptor.

Caption: Mechanism of aerothionin as an inhibitor of voltage-gated calcium channels.

References

• 1. scienceasia.org [scienceasia.org]
• 2. Effect of cyclodextrin complexation in bromine addition to unsymmetrical olefins: evidence for participation of cyclodextrin hydroxyl groups - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Bioavailability Enhancement Techniques for Poorly Aqueous Soluble Drugs and Therapeutics - PMC [pmc.ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]
• 5. An Experimental Study on the Solubility of Betulin in the Complex Solvent Ethanol-DMSO [mdpi.com]
• 6. ema.europa.eu [ema.europa.eu]
• 7. Cyclodextrin Inclusion Complexes for Improved Drug Bioavailability and Activity: Synthetic and Analytical Aspects - PMC [pmc.ncbi.nlm.nih.gov]
• 8. mdpi.com [mdpi.com]
• 9. mdpi.com [mdpi.com]
• 10. mdpi.com [mdpi.com]
• 11. Nanoparticle formulations for therapeutic delivery, pathogen imaging and theranostic applications in bacterial infections - PMC [pmc.ncbi.nlm.nih.gov]
• 12. PI3K/AKT/mTOR pathway - Wikipedia [en.wikipedia.org]
• 13. PI3K/AKT/mTOR Signaling Network in Human Health and Diseases - PMC [pmc.ncbi.nlm.nih.gov]
• 14. PI3K/AKT/mTOR signaling transduction pathway and targeted therapies in cancer - PubMed [pubmed.ncbi.nlm.nih.gov]
• 15. Adenosine A1 receptor - Wikipedia [en.wikipedia.org]
• 16. G protein inhibition of CaV2 calcium channels - PMC [pmc.ncbi.nlm.nih.gov]
• 17. Inhibition of Ca2+ Channels and Adrenal Catecholamine Release by G Protein Coupled Receptors - PMC [pmc.ncbi.nlm.nih.gov]
• 18. Preparation, Optimization, and In Vivo Evaluation of Nanoparticle-Based Formulation for Pulmonary Delivery of Anticancer Drug - PMC [pmc.ncbi.nlm.nih.gov]
• 19. PLGA nanoparticle preparations by emulsification and nanoprecipitation techniques: effects of formulation parameters - PMC [pmc.ncbi.nlm.nih.gov]

Technical Support Center: Mitigating Off-Target Effects of Aerothionin in Experiments

This technical support center provides researchers, scientists, and drug development professionals with troubleshooting guides and frequently asked questions (FAQs) to address potential off-target effects of aerothionin in experimental settings.

Frequently Asked Questions (FAQs)

Q1: What is aerothionin and what is its primary known activity?

Aerothionin is a brominated tyrosine-derived metabolite originally isolated from marine sponges. Its primary known biological activity is cytotoxicity against various cancer cell lines, making it a compound of interest for anti-tumor research.[1] It has been shown to significantly reduce the viability of pheochromocytoma cell lines at concentrations of 25 µM and above.[1]

Q2: What are the known off-target interactions of aerothionin?

While a comprehensive off-target profile for aerothionin is not yet fully elucidated in publicly available literature, two potential off-target activities have been identified:

• Adenosine A1 receptor inhibition: Aerothionin has been reported to inhibit the adenosine A1 receptor.[1]

• Effects on voltage-dependent calcium channels: Studies have suggested that aerothionin may affect the function of voltage-dependent calcium channels.[1]

Q3: How can I distinguish between on-target cytotoxic effects and off-target effects in my cell-based assays?

Distinguishing between on-target and off-target effects is crucial for accurate interpretation of experimental results. A multi-pronged approach is recommended:

• Dose-response analysis: Conduct detailed dose-response curves for aerothionin in your cancer cell line of interest and in non-target cell lines (e.g., normal fibroblasts). A significant separation in the effective concentration for cytotoxicity in cancer cells versus other effects in non-target cells can suggest a therapeutic window.

• Genetic knockdown/knockout: Use techniques like CRISPR-Cas9 or siRNA to reduce the expression of the putative primary target in your cancer cell line. If the cells become resistant to aerothionin treatment, it provides strong evidence for on-target activity.

• Cellular Thermal Shift Assay (CETSA): This method can be used to verify direct binding of aerothionin to its intended target inside the cell.

• Use of specific antagonists for off-targets: If you suspect off-target effects through the adenosine A1 receptor or calcium channels, you can co-treat cells with aerothionin and a specific antagonist for these off-targets to see if the observed phenotype is rescued.

Troubleshooting Guide

Problem	Possible Cause	Recommended Solution
High cytotoxicity in control (non-cancerous) cell lines at low concentrations of aerothionin.	Off-target effects may be dominating at the tested concentrations.	1. Perform a full dose-response curve to determine the EC50 in your control cell lines. 2. Compare this to the EC50 in your cancer cell line to assess the therapeutic window. 3. Consider using concentrations below the EC50 for control cells in your primary experiments.
Inconsistent results between experimental repeats.	1. Variability in cell health and density. 2. Instability of aerothionin in solution. 3. Off-target effects manifesting differently under slight variations in experimental conditions.	1. Standardize cell seeding density and ensure cells are in a logarithmic growth phase. 2. Prepare fresh solutions of aerothionin for each experiment. 3. Include appropriate positive and negative controls in every experiment.
Observed phenotype does not correlate with the known anti-proliferative effects of aerothionin.	The observed effect may be due to an off-target interaction.	1. Investigate potential involvement of adenosine A1 receptor or calcium channels using specific inhibitors or activators in your assay. 2. Perform a target deconvolution study (e.g., using chemical proteomics) to identify novel off-targets in your specific experimental system.
CRISPR-Cas9 knockout of the putative target does not rescue the cytotoxic effect of aerothionin.	1. The identified "on-target" may be incorrect. 2. Aerothionin may have multiple on-targets contributing to cytotoxicity. 3. Potent off-target effects are responsible for the observed cytotoxicity.	1. Re-evaluate the primary target identification. 2. Perform a kinome scan or other broad profiling to identify other potential targets. 3. Conduct target deconvolution studies to identify the protein(s) responsible for the cytotoxic effect.

Data Presentation

Table 1: In Vitro Efficacy of Aerothionin on Different Cell Lines

Cell Line	Cell Type	Parameter	Value	Reference
MPC	Mouse Pheochromocytoma	Relative Viability (25 µM)	83.7 ± 1.7%	[1]
MPC	Mouse Pheochromocytoma	Relative Viability (50 µM)	55.1 ± 2.2%	[1]
MTT	Mouse Pheochromocytoma	EC50 (normoxic)	48.1 µM	[1]
MS1	Mouse Endothelial	Relative Viability (25 µM)	~80%	[1]
HUVEC	Human Umbilical Vein Endothelial	Relative Viability (25 µM)	~75%	[1]
3T3	Mouse Fibroblast	Relative Viability (25 µM)	116.6 ± 4.0%	[1]

Table 2: Off-Target Profile of Aerothionin

Off-Target	Assay Type	IC50 / Ki	Reference
Adenosine A1 Receptor	Radioligand Binding Assay	Data not available	[1]
Voltage-Dependent Calcium Channels	Electrophysiology	Data not available	[1]

Note: Researchers should experimentally determine the IC50/Ki values for these off-targets in their specific assay systems to accurately assess the potential for off-target effects.

Experimental Protocols

Protocol 1: Cellular Viability Assay using MTT

This protocol is designed to determine the cytotoxic effects of aerothionin on adherent cell lines.

Materials:

• Aerothionin

• Target cell lines (e.g., MPC, MTT, 3T3)

• Complete cell culture medium

• Phosphate-buffered saline (PBS)

• MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) solution (5 mg/mL in PBS)

• Solubilization solution (e.g., DMSO or 0.01 M HCl in 10% SDS)

• 96-well plates

• Multichannel pipette

• Plate reader

Procedure:

• Cell Seeding:

  • Trypsinize and count cells.

  • Seed cells in a 96-well plate at a density of 5,000-10,000 cells/well in 100 µL of complete culture medium.

  • Incubate for 24 hours at 37°C in a 5% CO2 incubator.

• Compound Treatment:

  • Prepare a stock solution of aerothionin in DMSO.

  • Perform serial dilutions of aerothionin in complete culture medium to achieve the desired final concentrations (e.g., 0.1, 1, 10, 25, 50, 100 µM). Include a DMSO-only vehicle control.

  • Remove the medium from the cells and add 100 µL of the medium containing the different concentrations of aerothionin or vehicle control.

  • Incubate for the desired treatment period (e.g., 24, 48, or 72 hours).

• MTT Assay:

  • After the incubation period, add 10 µL of MTT solution to each well.

  • Incubate for 2-4 hours at 37°C until purple formazan crystals are visible.

  • Add 100 µL of solubilization solution to each well and mix thoroughly with a pipette to dissolve the formazan crystals.

  • Incubate for 15 minutes at room temperature, protected from light.

• Data Acquisition:

  • Measure the absorbance at 570 nm using a plate reader.

  • Calculate the percentage of cell viability relative to the vehicle-treated control cells.

Protocol 2: Adenosine A1 Receptor Competitive Binding Assay

This protocol can be used to determine the binding affinity (Ki) of aerothionin for the human adenosine A1 receptor.

Materials:

• Aerothionin

• Membrane preparations from cells expressing the human adenosine A1 receptor (e.g., CHO or HEK293 cells)

• [3H]DPCPX (a radiolabeled A1 receptor antagonist)

• Binding buffer (e.g., 50 mM Tris-HCl, pH 7.4)

• Non-specific binding control (e.g., a high concentration of a known A1 receptor ligand like NECA)

• Glass fiber filters

• Scintillation fluid

• Scintillation counter

Procedure:

• Reaction Setup:

  • In a 96-well plate, combine the following in each well:

    • 50 µL of binding buffer

    • 25 µL of [3H]DPCPX (at a final concentration near its Kd)

    • 25 µL of aerothionin at various concentrations (e.g., from 1 nM to 100 µM) or vehicle control. For non-specific binding, use a saturating concentration of NECA.

    • 100 µL of membrane preparation.

• Incubation:

  • Incubate the plate at room temperature for 60-90 minutes with gentle shaking.

• Filtration:

  • Rapidly filter the contents of each well through a glass fiber filter using a cell harvester.

  • Wash the filters three times with ice-cold binding buffer to remove unbound radioligand.

• Scintillation Counting:

  • Place the filters in scintillation vials, add scintillation fluid, and count the radioactivity using a scintillation counter.

• Data Analysis:

  • Determine the specific binding by subtracting the non-specific binding from the total binding.

  • Plot the percentage of specific binding against the concentration of aerothionin and fit the data to a one-site competition model to determine the IC50.

  • Calculate the Ki value using the Cheng-Prusoff equation.

Mandatory Visualizations

Caption: Workflow for troubleshooting aerothionin's off-target effects.

Caption: Potential signaling pathways affected by aerothionin.

References

• 1. Comprehensive chemical proteomics for target deconvolution of the redox active drug auranofin - PubMed [pubmed.ncbi.nlm.nih.gov]

Reference Data & Comparative Studies

Comparative Analysis of Aerothionin and Homoaerothionin: A Guide for Researchers

For researchers, scientists, and drug development professionals, this guide provides a comprehensive comparative analysis of the marine-derived bromotyrosine compounds, aerothionin and homoaerothionin. This document summarizes their cytotoxic, and potential antimicrobial and anti-inflammatory activities, supported by available experimental data and detailed protocols.

Chemical Structures and Overview

Aerothionin and its homolog, homoaerothionin, are tetrabrominated spirocyclohexadienylisoxazole alkaloids isolated from marine sponges of the order Verongiida, such as Aplysina cavernicola. These compounds are of significant interest to the scientific community due to their diverse biological activities, including potent antitumor effects. Structurally, they differ by a single methylene group in the diamine chain, a variation that can influence their biological efficacy and pharmacokinetic properties.

Comparative Cytotoxicity Analysis

A pivotal study by Drechsel et al. (2020) provides a direct comparative analysis of the cytotoxic effects of aerothionin and homoaerothionin against various cancer and normal cell lines. The findings from this study form the primary basis for the quantitative comparisons presented below.

Data Presentation: Cytotoxicity against Cancer Cell Lines

Cell Line	Compound	EC50 (µM)	Relative Viability (RV) at 25 µM (%)	Relative Viability (RV) at 50 µM (%)
MPC (Mouse Pheochromocytoma)	Aerothionin	Not Determined	83.7 ± 1.7	55.1 ± 2.2
Homoaerothionin	Not Determined	88.6 ± 4.0	61.3 ± 1.7
MTT (Mouse Pheochromocytoma)	Aerothionin	Not Determined	84.5 ± 3.7 (Hypoxia)	58.2 ± 2.0 (Hypoxia)
Homoaerothionin	Not Determined	83.3 ± 5.4	55.7 ± 5.7
HUVEC (Human Umbilical Vein Endothelial Cells)	Aerothionin	43.8	Not Reported	Not Reported
Homoaerothionin	34.5	Not Reported	Not Reported
MS1 (Mouse Endothelial Cells)	Aerothionin	Not Determined	77.7 ± 4.6	60.4 ± 8.5
Homoaerothionin	Not Determined	75.9 ± 2.8	59.2 ± 6.0
3T3 (Mouse Fibroblasts)	Aerothionin	Not Determined	116.6 ± 4.0	100.8 ± 6.4
Homoaerothionin	Not Determined	116.4 ± 0.8	102.3 ± 1.0

Source: Drechsel et al. (2020).[1]

Key Observations:

• Both aerothionin and homoaerothionin exhibit significant cytotoxic activity against pheochromocytoma cell lines (MPC and MTT) at concentrations of 25 µM and higher.[1]

• Homoaerothionin generally displays slightly lower or comparable cytotoxicity against the tested cancer cell lines compared to aerothionin.[1]

• Both compounds show cytotoxic effects on normal endothelial cells (HUVEC and MS1) at higher concentrations.[1]

• Interestingly, at lower concentrations, both compounds were found to stimulate the viability of normal fibroblast cells (3T3), suggesting a potential for a favorable therapeutic window.[1]

Proposed Mechanisms of Action and Signaling Pathways

The precise molecular mechanisms underlying the biological activities of aerothionin and homoaerothionin are not yet fully elucidated. However, research suggests potential interactions with key signaling pathways.

Inhibition of Adenosine A1 Receptor Signaling (Hypothetical)

It has been proposed that aerothionin may act as an inhibitor of the adenosine A1 receptor.[1] This G-protein coupled receptor is involved in various physiological processes, and its inhibition could lead to downstream effects that contribute to cytotoxicity in cancer cells.

Caption: Hypothetical inhibition of Adenosine A1 Receptor signaling.

Modulation of Voltage-Dependent Calcium Channel Signaling (Hypothetical)

Another proposed mechanism involves the inhibition of voltage-dependent calcium channels.[1] By blocking these channels, aerothionin and homoaerothionin could disrupt calcium homeostasis within the cell, leading to the activation of apoptotic pathways.

Caption: Hypothetical modulation of Voltage-Dependent Calcium Channels.

Antimicrobial and Anti-inflammatory Activities

Experimental Protocols

The following are summarized methodologies for the key experiments cited in this guide, based on the work of Drechsel et al. (2020).[1]

Cell Viability Assay (MTT Assay)

• Cell Seeding: Cells (MPC, MTT, MS1, 3T3, HUVEC) were seeded in 96-well plates at a density of 1 x 10^4 cells/well and allowed to adhere overnight.

• Treatment: Cells were treated with various concentrations of aerothionin or homoaerothionin (typically 0-100 µM) for 24 hours.

• MTT Incubation: After treatment, the medium was replaced with fresh medium containing 0.5 mg/mL of 3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide (MTT) and incubated for 2 hours at 37°C.

• Formazan Solubilization: The medium was removed, and the formazan crystals were dissolved in 100 µL of dimethyl sulfoxide (DMSO).

• Absorbance Measurement: The absorbance was measured at 570 nm using a microplate reader.

• Data Analysis: The relative cell viability was calculated as a percentage of the untreated control. The EC50 values were determined by non-linear regression analysis.

Spheroid Growth Assay

• Spheroid Formation: Single-cell suspensions were seeded in ultra-low attachment 96-well plates to allow for spheroid formation over 3-4 days.

• Treatment: Spheroids were treated with the test compounds (e.g., 10 µM) at specified time points.

• Image Acquisition: Images of the spheroids were captured at regular intervals using an inverted microscope.

• Area Measurement: The spheroid area was quantified using image analysis software (e.g., ImageJ).

• Data Analysis: The change in spheroid area over time was calculated and compared between treated and untreated groups.

Caption: Workflow for the 3D Spheroid Growth Assay.

Conclusion

Aerothionin and homoaerothionin are promising natural products with significant anti-tumor activity. The available data suggests that both compounds have comparable cytotoxic effects against pheochromocytoma cells, with a potentially favorable therapeutic window due to their stimulatory effect on normal fibroblasts at lower concentrations. While their exact mechanisms of action are still under investigation, inhibition of adenosine A1 receptors and voltage-dependent calcium channels are plausible targets. A significant data gap exists in the direct comparative analysis of their antimicrobial and anti-inflammatory properties. Further research is crucial to fully elucidate their therapeutic potential and mechanisms of action, which will be vital for any future drug development efforts.

References

• 1. Anti-Tumor Activity vs. Normal Cell Toxicity: Therapeutic Potential of the Bromotyrosines Aerothionin and Homoaerothionin In Vitro - PMC [pmc.ncbi.nlm.nih.gov]

Cross-Validation of Aerothionin's Antimycobacterial Activity: A Comparative Guide

For Researchers, Scientists, and Drug Development Professionals

This guide provides an objective comparison of the antimycobacterial activity of aerothionin, a bromotyrosine-derived natural product, with standard first-line antitubercular drugs. The information is compiled from recent studies to assist in the evaluation of its potential as a lead compound in drug discovery programs.

Comparative Efficacy: Aerothionin vs. First-Line Antitubercular Agents

Aerothionin has demonstrated notable activity against drug-resistant strains of Mycobacterium tuberculosis. The following table summarizes the Minimum Inhibitory Concentration (MIC) values of aerothionin compared to standard drugs against various M. tuberculosis isolates. Lower MIC values indicate higher potency.

Compound	M. tuberculosis Strain(s)	MIC (µg/mL)	Reference
Aerothionin	Drug-Resistant Clinical Isolates	16 - 32	[1]
Isoniazid	Susceptible ("Wild Type")	≤ 0.1	[2]
Isoniazid-Resistant	2 - >4	[1]
Rifampicin	Susceptible ("Wild Type")	≤ 0.5	[2]
Rifampicin-Resistant	1 - >4	[1]
Ethambutol	Susceptible ("Wild Type")	≤ 4.0	[2]
Ethambutol-Resistant	>8	[3]

Note: MIC values can vary depending on the specific strain and the testing methodology used. The data presented here is for comparative purposes.

Experimental Protocols: Antimycobacterial Susceptibility Testing

The following is a generalized protocol for determining the Minimum Inhibitory Concentration (MIC) of a compound against Mycobacterium tuberculosis, based on common methodologies such as the Microplate Alamar Blue Assay (MABA) and broth microdilution.[2][3]

1. Preparation of Mycobacterial Inoculum:

• M. tuberculosis is cultured on a suitable medium, such as Löwenstein-Jensen slants or in Middlebrook 7H9 broth.[4]
• The bacterial suspension is prepared and its turbidity is adjusted to a McFarland standard (e.g., 1.0) to ensure a standardized cell density.

2. Microplate Preparation:

• A 96-well microtiter plate is used for the assay.
• The test compound (e.g., aerothionin) and reference drugs are serially diluted in Middlebrook 7H12 broth to achieve a range of concentrations.
• Each well is inoculated with the standardized mycobacterial suspension.
• Control wells containing no drug (growth control) and no bacteria (sterility control) are included.

3. Incubation:

• The microplate is sealed and incubated at 37°C.
• Incubation time varies depending on the specific assay but is typically several days to allow for the slow growth of M. tuberculosis.[5]

4. Determination of MIC:

• After incubation, a viability indicator, such as Alamar Blue (resazurin), is added to each well.
• A color change (e.g., from blue to pink) indicates bacterial growth.
• The MIC is defined as the lowest concentration of the compound that prevents this color change, indicating inhibition of bacterial growth.[6]

Visualizing the Research Process and Mechanism

To better understand the workflow of antimycobacterial drug testing and the potential mechanism of action of aerothionin, the following diagrams are provided.

Antimycobacterial Susceptibility Testing Workflow

Hypothesized Mechanism of Aerothionin Action

The precise molecular target of aerothionin in M. tuberculosis is still under investigation. However, based on the known mechanisms of other antimycobacterial agents that interfere with the cell envelope, it is hypothesized that aerothionin may disrupt the biosynthesis or transport of mycolic acids.[7] These are crucial components of the unique and complex mycobacterial cell wall. Inhibition of this pathway leads to a compromised cell envelope, ultimately resulting in the inhibition of bacterial growth or cell death. Further research is necessary to elucidate the specific enzymes or transport proteins that are targeted by aerothionin.

References

• 1. Minimum inhibitory concentrations of rifampin and isoniazid among multidrug and isoniazid resistant Mycobacterium tuberculosis in Ethiopia | PLOS One [journals.plos.org]
• 2. Minimal inhibitory concentrations of isoniazid, rifampin, ethambutol, and streptomycin against Mycobacterium tuberculosis strains isolated before treatment of patients in Taiwan - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]
• 4. Testing of Mycobacterium tuberculosis susceptibility to ethambutol, isoniazid, rifampin, and streptomycin by using Etest - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. researchgate.net [researchgate.net]
• 6. Targeting the Heart of Mycobacterium: Advances in Anti-Tubercular Agents Disrupting Cell Wall Biosynthesis - PMC [pmc.ncbi.nlm.nih.gov]
• 7. Drugs that inhibit mycolic acid biosynthesis in Mycobacterium tuberculosis - PubMed [pubmed.ncbi.nlm.nih.gov]

A Comparative Guide to the Efficacy of Natural vs. Synthetic Aerothionin

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comparative overview of the biological efficacy of natural and synthetic aerothionin, a brominated tyrosine derivative with notable anti-tumor properties. While direct comparative studies evaluating the efficacy of natural versus synthetic aerothionin are not extensively available in the current body of scientific literature, this guide synthesizes the existing data on natural aerothionin's performance and presupposes an identical efficacy profile for its synthetic counterpart due to their shared chemical structure.

Chemical Structure and Properties

Aerothionin, whether sourced from marine sponges like Aplysina cavernicola or produced through total synthesis, possesses the chemical formula C₂₄H₂₆Br₄N₄O₈.[1][2] Its complex structure features two spirocyclohexadienylisoxazole moieties linked by a diamine bridge. The total synthesis of (±)-aerothionin has been successfully achieved, confirming its structure and enabling the potential for analog development.

Efficacy in Preclinical Studies

Natural aerothionin has demonstrated significant anti-tumor activity in various preclinical models. The following table summarizes the key quantitative data from these studies.

Cell Line	Assay Type	Concentration	Effect
Mouse Pheochromocytoma (MPC)	Cell Viability (MTT)	25 µM	~16% reduction in relative viability
Mouse Pheochromocytoma (MPC)	Cell Viability (MTT)	50 µM	~45% reduction in relative viability
Mouse Pheochromocytoma (MPC)	Spheroid Growth	10 µM	Significant deceleration of spheroid growth
Human Umbilical Vein Endothelial Cells (HUVECs)	Cell Viability (MTT)	25 µM	~15% reduction in relative viability
Human Umbilical Vein Endothelial Cells (HUVECs)	Cell Viability (MTT)	50 µM	~45% reduction in relative viability
Mouse Fibroblasts (3T3)	Cell Viability (MTT)	25 µM	~17% increase in relative viability

Mechanism of Action and Signaling Pathways

The precise molecular mechanism of aerothionin's anti-tumor activity is still under investigation. However, its effects on reducing cell viability and inhibiting spheroid growth suggest interference with critical cellular processes. The differential impact on cancerous versus normal cell lines points towards a degree of selectivity.

Given its cytotoxic and anti-proliferative effects, aerothionin may modulate key signaling pathways involved in cancer cell survival and proliferation, such as the MAPK/ERK and PI3K/Akt pathways. While direct evidence linking aerothionin to these pathways is pending, a generalized model of how an anti-tumor agent could interrupt these cascades is presented below.

Caption: Hypothesized mechanism of aerothionin's anti-tumor action.

Experimental Protocols

The following are detailed methodologies for key experiments cited in the evaluation of aerothionin's efficacy.

Cell Viability Assay (MTT Assay)

This assay measures the metabolic activity of cells as an indicator of cell viability.

Caption: Workflow for assessing cell viability using the MTT assay.

Protocol:

• Cell Seeding: Cells are seeded into 96-well plates at a density of 1 x 10⁴ cells/well and allowed to adhere overnight.

• Treatment: The culture medium is replaced with fresh medium containing various concentrations of aerothionin or a vehicle control (e.g., DMSO).

• Incubation: Cells are incubated for a specified period (e.g., 24 or 48 hours) at 37°C in a humidified atmosphere with 5% CO₂.

• MTT Addition: MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) solution is added to each well to a final concentration of 0.5 mg/mL and incubated for 2-4 hours.

• Solubilization: The medium is removed, and the formazan crystals are dissolved in a solubilization solution (e.g., dimethyl sulfoxide).

• Absorbance Measurement: The absorbance is measured at a wavelength of 570 nm using a microplate reader.

• Data Analysis: Cell viability is expressed as a percentage of the control group.

3D Spheroid Growth Assay

This assay provides a more physiologically relevant model to assess the anti-tumor effects of a compound.

Protocol:

• Spheroid Formation: Single-cell suspensions are seeded into ultra-low attachment 96-well plates to allow for the formation of spheroids over 3-4 days.

• Treatment: Spheroids are treated with aerothionin at the desired concentration.

• Growth Monitoring: The growth of the spheroids is monitored over time (e.g., every 2-3 days for up to 14 days) by capturing images using a microscope.

• Analysis: The area or volume of the spheroids is measured using image analysis software and compared to untreated controls.

Conclusion

Natural aerothionin exhibits promising anti-tumor activity, demonstrating cytotoxic effects against cancer cell lines while showing less toxicity towards certain normal cell lines. Although direct comparative studies are lacking, synthetic aerothionin is expected to display identical efficacy due to its identical chemical structure. Further research is warranted to fully elucidate the molecular mechanisms underlying aerothionin's therapeutic effects and to explore the potential of its synthetic analogs in cancer therapy. The development of a scalable synthetic route for aerothionin will be crucial for advancing these investigations.

References

• 1. Anti-Tumor Activity vs. Normal Cell Toxicity: Therapeutic Potential of the Bromotyrosines Aerothionin and Homoaerothionin In Vitro - PMC [pmc.ncbi.nlm.nih.gov]
• 2. (PDF) Total Syntheses of (±)-Aerothionin, [research.amanote.com]

A Head-to-Head Comparison of Aerothionin and Fistularin-3: Cytotoxic Potential and Mechanistic Insights

In the landscape of marine-derived natural products, the bromotyrosine derivatives aerothionin and fistularin-3 have emerged as compounds of significant interest for their potent biological activities. Both isolated from marine sponges, these molecules have demonstrated considerable cytotoxic and anti-proliferative effects against various cancer cell lines. This guide provides a comprehensive head-to-head comparison of their performance, supported by experimental data, to assist researchers and drug development professionals in evaluating their therapeutic potential.

Comparative Cytotoxicity

Aerothionin and fistularin-3 exhibit distinct cytotoxic profiles across different cancer cell lines. The following table summarizes their reported half-maximal inhibitory concentrations (IC50) and half-maximal effective concentrations (EC50), providing a quantitative comparison of their potency.

Compound	Cell Line	Assay	IC50 / EC50 (µM)	Reference
Aerothionin	MPC (mouse pheochromocytoma)	Viability Assay	~25 (significant reduction)	[1][2]
MTT (mouse pheochromocytoma)	Viability Assay	>25	[1]
MS1 (mouse endothelial)	Viability Assay	>50	[1]
HUVEC (human endothelial)	Viability Assay	43.8	[1]
HeLa (human cervical cancer)	Cytotoxicity Assay	Micromolar range	[1]
MCF-7 (human breast cancer)	Cytotoxicity Assay	Not specified	[1]
Fistularin-3	Jurkat E6.1 (human leukemia)	MTT Assay	7.39	[3][4]
U937 (human leukemia)	MTT Assay	8.10	[3][4]
BC1 (human breast cancer)	Cytotoxicity Assay	5.9 (as 11-epi-Fistularin-3)	[5]
ZR-75-1 (human breast cancer)	Cytotoxicity Assay	4.5 (as 11-epi-Fistularin-3)	[5]

Mechanistic Insights and Signaling Pathways

While the complete mechanisms of action for both compounds are still under investigation, preliminary studies have shed light on their molecular targets and effects on cellular signaling.

Aerothionin: Aerothionin has been shown to reduce the viability of pheochromocytoma cells and inhibit the growth of 3D spheroids of these cells.[1][2] It also displays cytotoxic activity against cervical and breast cancer cells.[1] Interestingly, aerothionin showed reduced toxicity towards normal endothelial cells compared to some other bromotyrosines and even stimulated the viability of fibroblasts, suggesting a potentially favorable therapeutic window.[1][2] Its broader biological activities include the inhibition of the adenosine A1 receptor and voltage-dependent calcium channels.[1]

Fistularin-3: Fistularin-3 has demonstrated pro-apoptotic and anti-proliferative effects in leukemia cell lines.[3][4] It induces a decrease in the number of cells in the S phase and an increase in the G0/G1 phase of the cell cycle.[3] Furthermore, fistularin-3 has been found to possess anti-inflammatory properties by inhibiting the production of pro-inflammatory mediators such as NO, PGE2, TNF-α, IL-1β, and IL-6.[5] This anti-inflammatory activity is mediated through the downregulation of iNOS and COX-2 expression and the inhibition of MAPK phosphorylation, which is a result of preventing the nuclear translocation of NF-κB.[5]

Experimental Protocols

The following are detailed methodologies for key experiments cited in the comparison of aerothionin and fistularin-3.

Cell Viability and Cytotoxicity Assays

MTT Assay (for Fistularin-3):

• Jurkat E6.1 and U937 cells were seeded in 96-well plates.

• The cells were treated with varying concentrations of Fistularin-3.

• After the incubation period, MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) solution was added to each well and incubated to allow the formation of formazan crystals by metabolically active cells.

• The formazan crystals were dissolved in a solubilization solution (e.g., DMSO).

• The absorbance was measured at a specific wavelength (e.g., 570 nm) using a microplate reader to determine cell viability. The IC50 values were then calculated.[3][4]

Viability and Proliferation Assays (for Aerothionin):

• Mouse pheochromocytoma cells (MPC and MTT) were seeded in 96-well plates.

• Cells were treated with different concentrations of aerothionin under both normoxic and hypoxic conditions for 24 hours.

• Cell viability was determined using a standard cell viability assay (the specific assay, e.g., MTT or CellTiter-Glo, was not explicitly detailed in the provided text but is a standard method).

• For proliferation, the number of proliferating cells was determined, likely through methods such as BrdU incorporation or cell counting.[1]

Apoptosis and Cell Cycle Analysis (for Fistularin-3)

Annexin V/Propidium Iodide Staining:

• Jurkat E6.1 and U937 cells were treated with Fistularin-3 for 24 and 48 hours.

• The cells were harvested and washed with a binding buffer.

• Cells were then stained with Annexin V-FITC and propidium iodide (PI) according to the manufacturer's protocol.

• The stained cells were analyzed by flow cytometry to differentiate between viable, early apoptotic, late apoptotic, and necrotic cells.[3][4]

Cell Cycle Analysis:

• Treated and untreated cells were harvested and fixed (e.g., with ethanol).

• The fixed cells were then stained with a DNA-intercalating dye (e.g., propidium iodide) in the presence of RNase.

• The DNA content of the cells was analyzed by flow cytometry to determine the percentage of cells in each phase of the cell cycle (G0/G1, S, and G2/M).[3]

Visualizing the Molecular Mechanisms

The following diagrams, generated using the DOT language, illustrate the known signaling pathways affected by fistularin-3 and a conceptual workflow for evaluating the cytotoxic effects of both compounds.

Caption: Signaling pathway of Fistularin-3's anti-inflammatory action.

Caption: Experimental workflow for evaluating cytotoxicity.

References

• 1. Anti-Tumor Activity vs. Normal Cell Toxicity: Therapeutic Potential of the Bromotyrosines Aerothionin and Homoaerothionin In Vitro - PMC [pmc.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. Cytotoxic effects of Fisturalin-3 and 11-Deoxyfisturalin-3 on Jurkat and U937 cell lines - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. discovery.ucl.ac.uk [discovery.ucl.ac.uk]
• 5. Stereochemical Determination of Fistularins Isolated from the Marine Sponge Ecionemia acervus and Their Regulatory Effect on Intestinal Inflammation | MDPI [mdpi.com]

A Comparative Analysis of Aerothionin and Other Marine-Derived Anticancer Agents

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comparative overview of the marine natural product aerothionin and two other clinically relevant marine-derived anticancer agents: eribulin and trabectedin. The information presented is intended to facilitate further research and drug development efforts by providing available preclinical data on their cytotoxic activities, outlining their mechanisms of action, and detailing common experimental protocols.

Comparative Cytotoxicity

The following tables summarize the available in vitro cytotoxic activity of aerothionin, eribulin, and trabectedin against various human cancer cell lines. The half-maximal inhibitory concentration (IC50) is a measure of the potency of a substance in inhibiting a specific biological or biochemical function.

Disclaimer: The data presented below are compiled from different studies. Direct comparison of IC50 values across different studies may not be accurate due to variations in experimental conditions, such as cell culture techniques, drug exposure times, and assay methodologies.

Table 1: Cytotoxicity of Aerothionin

Cell Line	Cancer Type	IC50 (µM)	Reference
MPC	Pheochromocytoma	~25	[1][2][3][4]
MTT	Pheochromocytoma	~25	[1][2][3][4]
HeLa	Cervical Cancer	Micromolar range	[3]
MCF-7	Breast Cancer	Micromolar range	[3]

Table 2: Cytotoxicity of Eribulin Mesylate

Cell Line	Cancer Type	IC50 (nM)	Reference
MDA-MB-435	Breast Cancer	0.09
Hematologic Neoplasms (various)	Leukemia/Lymphoma	0.13 - 12.12
TNBC cell lines (various)	Triple-Negative Breast Cancer	0.4 - 4.3
LM8	Osteosarcoma	22.8
Dunn	Osteosarcoma	21.5

Table 3: Cytotoxicity of Trabectedin

Cell Line	Cancer Type	IC50 (nM) - 24h exposure	Reference
DU145	Prostate Cancer	1.5 - 5
HeLa	Cervical Cancer	1.5 - 5
HT29	Colon Cancer	1.5 - 5
HOP62	Lung Cancer	1.5 - 5
NCI-H295R	Adrenocortical Carcinoma	0.15
MUC-1	Adrenocortical Carcinoma	0.80
HAC-15	Adrenocortical Carcinoma	0.50

Mechanisms of Action & Signaling Pathways

The anticancer effects of these marine natural products are attributed to their distinct mechanisms of action, targeting different cellular components and pathways.

Aerothionin: The precise anticancer signaling pathway of aerothionin is not yet fully elucidated. However, studies have indicated that its biological activity may involve the inhibition of the adenosine A1 receptor and voltage-dependent calcium channels.[3] These interactions could disrupt downstream signaling cascades crucial for cancer cell proliferation and survival.

Figure 1: Proposed molecular targets of Aerothionin.

Eribulin: Eribulin is a microtubule dynamics inhibitor. It functions by binding to the plus ends of microtubules, which are essential for mitotic spindle formation and cell division. This binding suppresses microtubule polymerization without affecting depolymerization, leading to a non-productive sequestration of tubulin. The disruption of microtubule function results in G2/M phase cell cycle arrest and subsequent apoptosis.

Figure 2: Eribulin's mechanism of microtubule inhibition.

Trabectedin: Trabectedin is an alkylating agent that binds to the minor groove of DNA. This interaction forms adducts that bend the DNA helix towards the major groove. The resulting DNA distortion interferes with transcription factors, DNA repair pathways (specifically the transcription-coupled nucleotide excision repair system), and induces DNA double-strand breaks. This cascade of events ultimately leads to cell cycle arrest and apoptosis.

References

• 1. mdpi.com [mdpi.com]
• 2. researchgate.net [researchgate.net]
• 3. Anti-Tumor Activity vs. Normal Cell Toxicity: Therapeutic Potential of the Bromotyrosines Aerothionin and Homoaerothionin In Vitro - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Anti-Tumor Activity vs. Normal Cell Toxicity: Therapeutic Potential of the Bromotyrosines Aerothionin and Homoaerothionin In Vitro - PubMed [pubmed.ncbi.nlm.nih.gov]

Safety & Regulatory Compliance

Navigating the Safe Disposal of Aerothionin: A Procedural Guide

For Immediate Implementation by Laboratory Personnel

The proper disposal of Aerothionin, a marine-derived bromotyrosine with antibiotic and antitumor properties, is critical to ensure laboratory safety and environmental protection.[1] Due to its cytotoxic potential and conflicting safety data, a cautious approach to its disposal is paramount. This guide provides essential, step-by-step procedures for the safe handling and disposal of Aerothionin waste, designed for researchers, scientists, and drug development professionals.

Immediate Safety and Handling Precautions

Given the inconsistent information across safety data sheets (SDS), with one indicating no classification under the Globally Harmonized System (GHS) and another stating it is fatal if swallowed or in contact with skin, all personnel should treat Aerothionin as a hazardous substance.[2]

• Personal Protective Equipment (PPE): Always wear appropriate PPE, including chemical-resistant gloves, a lab coat, and eye protection, when handling Aerothionin or its waste.[2][3]

• Ventilation: Handle Aerothionin and its waste in a well-ventilated area, preferably within a chemical fume hood, to minimize inhalation exposure.[4][5]

• Avoid Contamination: Prevent contact with skin, eyes, and clothing.[2][3] Do not eat, drink, or smoke in areas where Aerothionin is handled.[2][5]

Step-by-Step Disposal Protocol for Aerothionin Waste

The following procedures are based on best practices for the disposal of cytotoxic and hazardous chemical waste.

1. Segregation of Waste:

• Immediately segregate all Aerothionin-contaminated materials from the general laboratory waste stream.[6][7]

• This includes unused or expired Aerothionin, contaminated labware (e.g., pipette tips, vials, flasks), and contaminated PPE (e.g., gloves, disposable lab coats).[8]

2. Waste Container Selection and Labeling:

• Solid Waste: Place all non-sharp, solid waste contaminated with Aerothionin into a designated, leak-proof, and puncture-resistant container.[8] These containers should be clearly labeled with "Cytotoxic Waste" or "Hazardous Waste".[4][8] In many jurisdictions, these containers are color-coded, often with purple or red lids.[4][6][7]

• Liquid Waste: Collect all liquid waste containing Aerothionin in a compatible, sealed container. Do not dispose of liquid Aerothionin waste down the drain.[6] The container must be clearly labeled as "Hazardous Waste" and include the chemical name "Aerothionin".

• Sharps Waste: Any sharps (e.g., needles, syringes, contaminated glassware) must be disposed of in a designated sharps container that is also labeled as "Cytotoxic Waste".[4][8]

3. Waste Accumulation and Storage:

• Store waste containers in a designated satellite accumulation area within the laboratory.[9]

• Ensure containers are kept closed except when adding waste.[10]

• The storage area should be secure and away from general laboratory traffic.

4. Final Disposal:

• The recommended method for the final disposal of cytotoxic waste is high-temperature incineration.[4][6]

• Arrange for the collection of Aerothionin waste by your institution's Environmental Health and Safety (EHS) department or a licensed hazardous waste disposal contractor.[10]

Quantitative Data Summary

For clarity, the following table summarizes key quantitative data related to the disposal of cytotoxic waste.

Parameter	Value	Source
Incineration Temperature	Up to 1200 °C	High-temperature incineration is required to completely destroy cytotoxic compounds.[4]
Gas Residence Time	Minimum of 2 seconds	This ensures complete destruction during incineration.[4]
Spill Classification	Small: < 5 mL or 5 gLarge: > 5 mL or 5 g	This classification determines the appropriate spill response protocol.[8]
Liquid Waste Neutralization	Adjust pH to between 5 and 11.5	For some aqueous chemical waste (not recommended for Aerothionin without EHS approval), pH adjustment is necessary before drain disposal. Note: This is not the primary recommended disposal method for cytotoxic compounds.

Experimental Protocols: Spill Cleanup

In the event of an Aerothionin spill, immediate and proper cleanup is crucial to minimize exposure and environmental contamination.

Small Spill (<5 mL or 5 g) Cleanup Protocol:

• Alert Personnel: Immediately alert others in the vicinity.

• Don PPE: Ensure you are wearing appropriate PPE, including double gloves, a disposable gown, and eye protection.

• Containment: Cover the spill with absorbent pads, starting from the outside and working inwards.

• Cleaning: Clean the area with an appropriate cleaning agent (e.g., soap and water), and then decontaminate with a suitable disinfectant if necessary.

• Disposal: Place all cleanup materials (absorbent pads, contaminated PPE) into the designated cytotoxic waste container.

• Wash Hands: Thoroughly wash your hands with soap and water after the cleanup is complete.

Large Spill (>5 mL or 5 g) Cleanup Protocol:

• Evacuate: Evacuate the immediate area.

• Alert Authorities: Immediately contact your institution's EHS or emergency response team.

• Restrict Access: Prevent personnel from entering the spill area.

• Professional Cleanup: Allow trained professionals to manage the cleanup of large spills.

Visualizing the Disposal Workflow

The following diagram illustrates the logical flow for the proper disposal of Aerothionin waste.

Caption: Aerothionin Waste Disposal Workflow.

Disclaimer: This information is intended as a guide. Always consult your institution's specific safety protocols and local regulations for hazardous waste disposal. Your Environmental Health and Safety (EHS) department is the primary resource for guidance.

References

• 1. file.medchemexpress.com [file.medchemexpress.com]
• 2. biosynth.com [biosynth.com]
• 3. fishersci.com [fishersci.com]
• 4. trikonclinicalwaste.co.uk [trikonclinicalwaste.co.uk]
• 5. sigmaaldrich.cn [sigmaaldrich.cn]
• 6. swansea.ac.uk [swansea.ac.uk]
• 7. sharpsmart.co.uk [sharpsmart.co.uk]
• 8. riskmanagement.sites.olt.ubc.ca [riskmanagement.sites.olt.ubc.ca]
• 9. Waste Management and Disposal | Marine Biological Laboratory [mbl.edu]
• 10. Hazardous Waste Disposal Guide - Research Areas | Policies [policies.dartmouth.edu]

Essential Safety and Logistical Information for Handling Aerothionin

For Researchers, Scientists, and Drug Development Professionals

Aerothionin, a marine-derived compound with demonstrated anti-tumor and antibiotic properties, requires careful handling in a laboratory setting due to its biological activity.[1] Although a Safety Data Sheet (SDS) may not classify Aerothionin as a hazardous substance, its cytotoxic nature necessitates the implementation of rigorous safety protocols to minimize exposure and ensure a safe research environment. This guide provides essential, step-by-step procedures for the safe handling, use, and disposal of Aerothionin, aligning with best practices for managing potent and investigational compounds.

Chemical and Physical Properties

A clear understanding of Aerothionin's properties is fundamental to its safe handling.

Property	Value	Source
Molecular Formula	C24H26Br4N4O8	PubChem[2]
Molecular Weight	818.1 g/mol	PubChem[2]
Appearance	Solid (assumed)	General chemical information
Solubility	Soluble in Ethanol and DMSO	GlpBio[3]

Personal Protective Equipment (PPE)

A comprehensive PPE strategy is the first line of defense against exposure to biologically active compounds like Aerothionin. The following PPE is mandatory when handling Aerothionin in solid form or in solution.

PPE Category	Item	Specification
Hand Protection	Double Gloves	Two pairs of nitrile gloves. Change the outer glove immediately upon contamination.
Body Protection	Disposable Gown	Solid-front, back-closing gown with long sleeves and tight-fitting cuffs.
Eye Protection	Safety Goggles	Provides a seal around the eyes to protect from splashes.
Face Protection	Face Shield	To be worn in conjunction with safety goggles when there is a significant risk of splashing.
Respiratory Protection	N95 Respirator	Recommended when handling the powder form outside of a containment device.

Experimental Protocols: Safe Handling and Preparation of Aerothionin Solutions

Adherence to a strict, step-by-step protocol is critical to minimizing the risk of exposure during routine laboratory procedures involving Aerothionin.

Designated Handling Area

• All work with Aerothionin, both in solid and solution form, must be conducted in a designated area, such as a chemical fume hood or a biological safety cabinet.

• The work surface should be covered with a disposable, absorbent, plastic-backed liner to contain any potential spills. This liner should be disposed of as cytotoxic waste after each use.[4]

Preparation of Stock Solutions

• Pre-weighing Preparation : Before handling the solid compound, ensure all necessary equipment (spatulas, weigh boats, tubes, etc.) and PPE are readily available.

• Weighing : Carefully weigh the desired amount of Aerothionin powder within a chemical fume hood to prevent inhalation of airborne particles.

• Solubilization :

  • Add the appropriate solvent (e.g., DMSO or ethanol) to the vessel containing the weighed Aerothionin.

  • Gently agitate the mixture to ensure complete dissolution. To enhance solubility, the tube can be warmed to 37°C and sonicated.[3]

  • It is recommended to prepare solutions on the day of use if possible.[5]

• Storage of Solutions : If storage is necessary, aliquot the stock solution into clearly labeled, sealed vials and store at -20°C for up to one month.[3][5] Avoid repeated freeze-thaw cycles.[3]

Workflow for Safe Handling of Aerothionin

Caption: Workflow for the safe handling of Aerothionin.

Operational and Disposal Plans

A clear and well-defined plan for the entire lifecycle of Aerothionin in the laboratory, from receipt to disposal, is essential for maintaining a safe working environment.

Spill Management

In the event of a spill, immediate and appropriate action is crucial.

• Alerting Personnel : Immediately alert others in the vicinity.

• Evacuation : If the spill is large or involves a significant amount of powder, evacuate the immediate area.

• PPE : Don the appropriate PPE, including a respirator if powder is present, before attempting to clean the spill.

• Containment :

  • Liquids : Cover the spill with absorbent pads, working from the outside in.

  • Solids : Gently cover the powder with damp absorbent pads to avoid creating dust.

• Cleaning : Clean the area with a detergent solution, followed by water.[2] All cleaning materials must be disposed of as cytotoxic waste.

• Reporting : Report the spill to the laboratory supervisor and follow institutional reporting procedures.

Decontamination

All surfaces and equipment that come into contact with Aerothionin must be decontaminated.

• Work Surfaces : At the end of each procedure, wipe down the designated work area with a detergent solution, followed by 70% ethanol or another appropriate disinfectant.

• Equipment : Non-disposable equipment should be thoroughly cleaned with a detergent solution and rinsed.

Disposal Plan

All waste generated from the handling of Aerothionin must be treated as cytotoxic waste and disposed of according to institutional and local regulations.

• Segregation : All Aerothionin-contaminated waste must be segregated from regular laboratory trash.

• Waste Streams :

  • Sharps : Needles, syringes, and other contaminated sharps must be placed in a designated, puncture-proof cytotoxic sharps container.[6]

  • Solid Waste : Contaminated gloves, gowns, absorbent pads, and other solid materials should be placed in a clearly labeled, leak-proof cytotoxic waste bag or container, often color-coded purple or yellow.[7][8]

  • Liquid Waste : Unused solutions containing Aerothionin should be collected in a designated, sealed, and clearly labeled cytotoxic liquid waste container. Do not pour Aerothionin solutions down the drain.[8]

• Final Disposal : Cytotoxic waste is typically disposed of via high-temperature incineration.[7] Follow your institution's specific procedures for the collection and disposal of cytotoxic waste.

Signaling Pathway for Waste Disposal

Caption: Disposal pathway for Aerothionin waste.

By implementing these safety and logistical procedures, researchers can confidently work with Aerothionin while minimizing risks and ensuring a safe and compliant laboratory environment.

References

• 1. ovid.com [ovid.com]
• 2. hospitalpharmacyeurope.com [hospitalpharmacyeurope.com]
• 3. glpbio.com [glpbio.com]
• 4. Safe handling of cytotoxics: guideline recommendations - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Aerothionin | Antibiotic antibiotic | Hello Bio [hellobio.com]
• 6. riskmanagement.sites.olt.ubc.ca [riskmanagement.sites.olt.ubc.ca]
• 7. trikonclinicalwaste.co.uk [trikonclinicalwaste.co.uk]
• 8. swansea.ac.uk [swansea.ac.uk]